PR-619

• CAS: 2645-32-1

Core Science & Biosynthesis

PR-619: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

PR-619 is a cell-permeable, reversible, and broad-spectrum inhibitor of deubiquitinating enzymes (DUBs). Its primary mechanism of action involves the non-selective inhibition of multiple DUB families, leading to the accumulation of polyubiquitinated proteins within the cell. This disruption of the ubiquitin-proteasome system (UPS) triggers several downstream cellular stress pathways, culminating in apoptosis and cell cycle arrest. Notably, at higher concentrations, PR-619 also functions as a potent DNA topoisomerase II (TOP2) poison, an important off-target effect to consider in experimental design. This document provides a comprehensive overview of PR-619's biochemical and cellular functions, quantitative data on its activity, detailed experimental protocols, and visual diagrams of its core mechanisms.

Core Mechanism of Action: Pan-DUB Inhibition

PR-619 acts as a general inhibitor of deubiquitylating enzymes, which are responsible for removing ubiquitin from target proteins. By inhibiting DUBs, PR-619 prevents the deconjugation of ubiquitin chains, leading to a rapid and significant increase in the cellular pool of polyubiquitinated proteins.[1][2][3] This effect is not specific to a single DUB family; PR-619 has been shown to inhibit members of the Ubiquitin-Specific Protease (USP), Ubiquitin C-terminal Hydrolase (UCH), OTU deubiquitinase (OTU), and Machado-Josephin domain (MJD) families.[4][5] The inhibition is reversible, as DUB activity can be recovered upon dilution of the compound.

The accumulation of both K48- and K63-linked polyubiquitin chains disrupts protein homeostasis.[6] K48-linked chains are the canonical signal for proteasomal degradation, and their accumulation can overwhelm the proteasome, while K63-linked chains are involved in various signaling pathways, DNA repair, and trafficking. The global increase in ubiquitinated proteins is a primary trigger for the downstream cellular effects observed with PR-619 treatment.[1][7]

Figure 1: Core mechanism of PR-619 as a pan-DUB inhibitor.

Downstream Cellular Effects

The acute disruption of protein turnover caused by PR-619 induces multiple cellular stress responses.

Endoplasmic Reticulum (ER) Stress and Apoptosis

The accumulation of polyubiquitinated proteins is a potent inducer of ER stress.[1] This leads to the activation of the unfolded protein response (UPR), characterized by the upregulation of key stress markers such as GRP78 and CHOP, and the activation of IRE1 and caspase-4.[1] Prolonged ER stress ultimately triggers apoptosis.[1][8] PR-619-induced apoptosis is further confirmed by the cleavage of caspase-3 and PARP, and can be quantified by Annexin V/PI staining.[1]

Cell Cycle Arrest

PR-619 has been shown to induce cell cycle arrest, providing a mechanism for its anti-proliferative effects. Depending on the cell line and context, this arrest occurs at either the G0/G1 or G2/M phase.[1][4] This effect is often associated with the upregulation of cell cycle inhibitors like p21.[1]

Autophagy Activation

As a compensatory mechanism to the overloaded UPS, cells treated with PR-619 activate the autophagic pathway.[7] This is characterized by the recruitment of LC3 and the ubiquitin-binding protein p62 to protein aggregates, indicating an attempt to clear the excess ubiquitinated proteins via lysosomal degradation.[7]

Figure 2: Downstream cellular signaling pathways affected by PR-619.

Off-Target Effect: DNA Topoisomerase II Poisoning

In addition to its role as a DUB inhibitor, PR-619 has been identified as a potent DNA topoisomerase II (TOP2) poison, with an efficacy similar to the well-known agent etoposide. This activity is observed at concentrations of 20 µM and higher.[4] PR-619 acts by trapping TOP2 (both TOP2A and TOP2B isoforms) in a covalent complex with DNA. This prevents the re-ligation of the DNA double-strand break that is a normal part of the TOP2 catalytic cycle, leading to the accumulation of DNA damage and genomic instability. This effect is a direct interaction with TOP2 and is independent of PR-619's DUB inhibitory activity.[5] Researchers using PR-619 at concentrations approaching 20 µM should be aware of this confounding off-target effect.[4]

Figure 3: Off-target mechanism of PR-619 as a DNA Topoisomerase II poison.

Quantitative Data

The inhibitory and cytotoxic activity of PR-619 has been quantified across various assays and cell lines.

Table 1: In Vitro DUB Inhibition by PR-619

Target DUB	EC50 (µM)	Reference
USP4	3.93	[4]
USP8	4.9	[4]
USP7	6.86	[4]
USP2	7.2	[4]
USP5	8.61	[4]

| General DUBs | 1 - 20 |[9] |

Table 2: Cellular Cytotoxicity of PR-619

Cell Line	Assay Duration	EC50 (µM)	Reference
HCT116 (Colon Cancer)	72 hours	6.3 - 6.5	[6]
WI-38 (Normal Lung Fibroblast)	72 hours	5.3
JJ012 (Chondrosarcoma)	24-48 hours	2.5 - 5	[1]

| SW1353 (Chondrosarcoma) | 24-48 hours | 2.5 - 5 |[1] |

Experimental Protocols

Protocol for Assessing Protein Polyubiquitination by Western Blot

This protocol details the steps to treat cells with PR-619 and detect the accumulation of polyubiquitinated proteins.

• Cell Culture and Treatment:

  • Plate cells (e.g., HEK293 or HCT-116) in 6-well plates and grow to 80-90% confluency.[1]

  • Prepare a 10 mM stock solution of PR-619 in DMSO and store at -80°C.

  • Treat cells with the desired concentration of PR-619 (typically 5-50 µM) for a specified time (e.g., 2, 4, or 24 hours). Include a DMSO-only vehicle control.[1]

• Cell Lysis:

  • After treatment, wash cells once with ice-cold PBS and harvest by scraping.

  • Pellet cells by centrifugation (e.g., 1,500 x g for 5 minutes).

  • Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50mM Tris-HCl pH 7.5, 150mM NaCl, 1% NP-40, 10% Glycerol) supplemented with a protease inhibitor cocktail.[1]

  • Crucially, add 50 µM PR-619 to the lysis buffer to inhibit DUB activity during sample preparation.

  • Incubate on ice for 30 minutes, then clarify the lysate by centrifugation at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Western Blotting:

  • Determine protein concentration of the supernatant using a BCA or Bradford assay.

  • Denature 20-30 µg of total protein per sample by boiling in Laemmli sample buffer.

  • Separate proteins on an SDS-PAGE gel (e.g., 4-15% gradient gel) and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST.

  • Incubate with a primary antibody against ubiquitin (e.g., P4D1 or FK2 clones) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate. A high-molecular-weight smear indicates the accumulation of polyubiquitinated proteins.

  • Probe for a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.[1]

Figure 4: Experimental workflow for Western blot analysis of polyubiquitination.

Protocol for Cell Viability (MTT) Assay

This colorimetric assay measures cell metabolic activity as an indicator of viability.

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat cells with a serial dilution of PR-619 (e.g., 0-50 µM) in fresh media for the desired time (e.g., 24, 48, or 72 hours). Include wells with media only (blank) and vehicle-treated cells (control).

• MTT Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10-20 µL of the MTT solution to each well (final concentration ~0.5 mg/mL).[10]

  • Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization and Measurement:

  • Carefully aspirate the media from the wells.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.[11]

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.

  • Read the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control after subtracting the blank reading.

Protocol for Apoptosis Detection by Annexin V/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

• Cell Preparation:

  • Treat cells with PR-619 as described in the previous protocols.

  • Harvest both adherent and floating cells. Centrifuge the cell suspension at a low speed (e.g., 300 x g) for 5 minutes.

  • Wash the cell pellet twice with cold PBS.

• Staining:

  • Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of ~1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 2-5 µL of Propidium Iodide (PI) staining solution.[9]

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[9]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.[9]

  • Analyze the samples by flow cytometry as soon as possible (within 1 hour).

  • Data analysis will quadrant the cell population:

    • Annexin V- / PI- : Viable cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic or necrotic cells

References

• 1. lifesensors.com [lifesensors.com]
• 2. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 3. kumc.edu [kumc.edu]
• 4. The Deubiquitinating Enzyme Inhibitor PR-619 is a Potent DNA Topoisomerase II Poison - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BestProtocols:用于流式细胞术的膜联蛋白 V （Annexin V）染色方案 | Thermo Fisher Scientific - CN [thermofisher.cn]
• 6. selleckchem.com [selleckchem.com]
• 7. Methods for Quantification of in vivo Changes in Protein Ubiquitination following Proteasome and Deubiquitinase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. bdbiosciences.com [bdbiosciences.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. protocols.io [protocols.io]

PR-619 Deubiquitinating Enzyme Inhibitor: A Technical Guide

Introduction

PR-619, with the chemical name 2,6-diamino-3,5-dithiocyanopyridine, is a potent, reversible, and cell-permeable broad-spectrum inhibitor of deubiquitinating enzymes (DUBs).[1][2][3] It has become a valuable tool for researchers in the fields of cell biology, cancer biology, and neurodegenerative diseases to investigate the roles of the ubiquitin-proteasome system in various cellular processes.[4][5] This technical guide provides an in-depth overview of PR-619, including its mechanism of action, cellular effects, and detailed experimental protocols for its use in research.

Chemical Properties of PR-619

Property	Value
Molecular Formula	C₇H₅N₅S₂
Molecular Weight	223.28 g/mol
Appearance	Light beige to yellow solid
Solubility	Soluble in DMSO
CAS Number	2645-32-1

Mechanism of Action

PR-619 exerts its biological effects primarily through the non-selective inhibition of a wide range of DUBs.[6] DUBs are proteases that remove ubiquitin from substrate proteins, thereby regulating their stability and function. By inhibiting DUBs, PR-619 leads to the accumulation of polyubiquitinated proteins within the cell.[4][7] This disruption of protein homeostasis triggers several downstream cellular stress responses.

It is important to note that PR-619 also exhibits off-target activity as a DNA topoisomerase II (TOP2) poison.[8][9] This means it stabilizes the TOP2-DNA cleavage complex, leading to DNA double-strand breaks.[8] This activity is independent of its DUB inhibitory function and should be considered when interpreting experimental results, especially at higher concentrations.[8]

Cellular Effects and Signaling Pathways

The accumulation of polyubiquitinated proteins and the induction of DNA damage by PR-619 trigger a cascade of cellular events, including endoplasmic reticulum (ER) stress, apoptosis, and cell cycle arrest.

Induction of Endoplasmic Reticulum (ER) Stress and the Unfolded Protein Response (UPR)

The inhibition of DUBs by PR-619 disrupts the degradation of misfolded proteins, leading to their accumulation in the endoplasmic reticulum, a condition known as ER stress.[7][10] This activates the Unfolded Protein Response (UPR), a signaling network aimed at restoring ER homeostasis.[7] Key players in the UPR that are activated by PR-619 include IRE1, GRP78, and CHOP.[7] Prolonged or severe ER stress, however, can shift the UPR towards inducing apoptosis.[7]

References

• 1. universalbiologicals.com [universalbiologicals.com]
• 2. PR 619 | Deubiquitinating Enzymes | Tocris Bioscience [tocris.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. lifesensors.com [lifesensors.com]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Deubiquitinating Enzyme Inhibitor PR-619 is a Potent DNA Topoisomerase II Poison - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]

PR-619: A Technical Guide to its Impact on Protein Turnover

For Researchers, Scientists, and Drug Development Professionals

Abstract

PR-619 is a potent, reversible, and broad-spectrum inhibitor of deubiquitinating enzymes (DUBs), which play a critical role in the ubiquitin-proteasome system (UPS). By preventing the removal of ubiquitin from substrate proteins, PR-619 leads to the accumulation of polyubiquitinated proteins, thereby disrupting protein turnover and impacting a multitude of cellular processes. This technical guide provides an in-depth overview of PR-619, including its mechanism of action, its effects on protein ubiquitination and degradation, and detailed protocols for key experimental assays. The information presented is intended to be a valuable resource for researchers investigating the UPS and for professionals in the field of drug development exploring the therapeutic potential of DUB inhibitors.

Introduction to PR-619

PR-619, with the chemical name 2,6-diaminopyridine-3,5-bis(thiocyanate), is a cell-permeable small molecule that has been widely used as a tool compound to study the roles of DUBs in various biological pathways. It exhibits inhibitory activity against several families of DUBs, including Ubiquitin-Specific Proteases (USPs), Ubiquitin C-terminal Hydrolases (UCHs), Ovarian Tumor Proteases (OTUs), and Machado-Josephin Domain Proteases (MJDs).[1][2] This broad specificity makes it a powerful tool for investigating the overall consequences of DUB inhibition on cellular function. However, it is important to note that at higher concentrations (above 20 µM), PR-619 can act as a potent DNA topoisomerase II (TOP2) poison, an off-target effect that should be considered when designing and interpreting experiments.[1]

Mechanism of Action and Impact on Protein Turnover

The primary mechanism of action of PR-619 is the inhibition of DUB activity. DUBs are responsible for removing ubiquitin moieties from proteins, a process that can rescue proteins from proteasomal degradation, regulate their activity, or alter their subcellular localization. By inhibiting DUBs, PR-619 leads to a global increase in the levels of polyubiquitinated proteins within the cell.[3][4] This accumulation of ubiquitinated proteins can have several downstream consequences, including:

• Induction of Endoplasmic Reticulum (ER) Stress: The buildup of misfolded and ubiquitinated proteins can overwhelm the protein-folding capacity of the ER, leading to the unfolded protein response (UPR) and ER stress-related apoptosis.

• Activation of Apoptosis: The cellular stress induced by the accumulation of ubiquitinated proteins and ER stress can trigger programmed cell death through caspase activation and PARP cleavage.

• Cell Cycle Arrest: PR-619 has been shown to induce cell cycle arrest, often at the G0/G1 or G2/M phases, depending on the cell type and experimental conditions.[5]

• Modulation of Autophagy: In response to the accumulation of protein aggregates resulting from DUB inhibition, cells may activate the autophagic pathway as a compensatory clearance mechanism.[6]

The overall impact of PR-619 on protein turnover is a shift towards protein degradation, as the removal of ubiquitin tags, which can act as a protective signal, is blocked. This can lead to the decreased stability and accelerated degradation of specific proteins, as has been observed for Smad4 in the context of renal fibrosis.[7]

Quantitative Data

The following tables summarize the quantitative data available for PR-619's inhibitory activity against various DUBs and its cytotoxic effects on different cell lines.

Table 1: Inhibitory Activity of PR-619 against Deubiquitinating Enzymes

Deubiquitinase	IC50 / EC50 (µM)
USP2	7.2
USP4	3.93
USP5	8.61
USP7	6.86, 7.6±3.1
USP8	4.9
USP15	Kd = 11.76
JOSD2	1.17
UCH-L3	2.95
DEN1	5.0±1.2
PLpro	1.4±0.4
SENP6 core	2.37, 2.4±0.2

Data compiled from multiple sources.[2][8]

Table 2: Cytotoxicity of PR-619 in Various Cell Lines

Cell Line	Cancer Type	EC50 / IC50 (µM)	Assay Duration
HCT116	Colorectal Carcinoma	6.3, 6.5	72 hours
WI-38	Normal Lung Fibroblast	5.3	72 hours
T24	Urothelial Carcinoma	Varies with duration (3-15 µM)	24, 48, 72 hours
BFTC-905	Urothelial Carcinoma	Varies with duration (3-15 µM)	24, 48, 72 hours
T24/R	Cisplatin-Resistant Urothelial Carcinoma	Varies with duration (10-50 µM)	24, 48 hours
JJ012	Chondrosarcoma	Varies with duration (2.5-17.5 µM)	24, 48 hours
SW1353	Chondrosarcoma	Varies with duration (2.5-17.5 µM)	24, 48 hours
OLN-t40	Oligodendroglial	Cytotoxic at 7-10 µM	24 hours

Data compiled from multiple sources.[5][9][10][11][12]

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to study the effects of PR-619.

Western Blotting for Ubiquitinated Proteins

This protocol is designed to detect the accumulation of polyubiquitinated proteins in cells treated with PR-619.

Materials:

• Cell culture reagents

• PR-619 (stock solution in DMSO)[4]

• Lysis Buffer: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% NP-40, 10% Glycerol, 1 mM PMSF, and protease inhibitor cocktail.[4]

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels (4-20% gradient)

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Anti-ubiquitin antibody (e.g., Sigma, U5379)

  • Anti-β-actin antibody (e.g., Sigma, A5441)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Plate cells and allow them to adhere. Treat cells with the desired concentrations of PR-619 or vehicle (DMSO) for the specified duration (e.g., 0-24 hours).[4]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in Lysis Buffer. It is recommended to add 50 µM PR-619 to the lysis buffer to inhibit DUB activity during sample preparation.[12]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 25 µg) with Laemmli sample buffer and boil for 5-10 minutes.[4]

• SDS-PAGE and Transfer: Separate the protein samples on a 4-20% gradient SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-ubiquitin antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using a chemiluminescent substrate.

• Loading Control: Strip the membrane and re-probe with an anti-β-actin antibody to ensure equal protein loading.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability following treatment with PR-619.

Materials:

• Cell culture reagents

• PR-619

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density.

• Cell Treatment: Treat the cells with a range of PR-619 concentrations for the desired time periods (e.g., 24, 48, 72 hours).[11]

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C to allow the formation of formazan crystals.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cell culture reagents

• PR-619

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with PR-619 as desired.

• Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.

• Staining:

  • Resuspend the cells in Binding Buffer.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

In Vivo Xenograft Model

This protocol describes a general procedure for evaluating the anti-tumor efficacy of PR-619 in a mouse xenograft model. All animal experiments should be conducted in accordance with relevant institutional and national guidelines for the care and use of laboratory animals.

Materials:

• Cancer cell line of interest

• Matrigel

• Immunocompromised mice (e.g., nude mice)

• PR-619

• Vehicle for injection (e.g., a mixture of DMSO, PEG300, Tween-80, and saline)[13]

• Cisplatin (optional, for combination studies)[14]

Procedure:

• Cell Implantation:

  • Harvest cancer cells and resuspend them in a mixture of serum-free medium and Matrigel.

  • Subcutaneously inject the cell suspension into the flanks of the mice.[14]

• Tumor Growth and Treatment:

  • Monitor the mice for tumor growth.

  • Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., vehicle control, PR-619 alone, cisplatin alone, PR-619 and cisplatin combination).[14]

  • Administer PR-619 via intraperitoneal injection at a specified dose and schedule (e.g., 10 mg/kg/day).[7][13]

• Monitoring and Data Collection:

  • Measure tumor volume regularly using calipers.

  • Monitor the body weight and overall health of the mice.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

Visualizations

The following diagrams illustrate key concepts related to PR-619's mechanism of action and experimental workflows.

Caption: The Ubiquitin-Proteasome System and the inhibitory action of PR-619 on DUBs.

Caption: A general experimental workflow for studying the cellular effects of PR-619.

Caption: Key signaling pathways impacted by the inhibition of deubiquitinating enzymes by PR-619.

Conclusion

PR-619 is an invaluable tool for dissecting the complex roles of the ubiquitin-proteasome system in cellular physiology and disease. Its ability to induce the accumulation of polyubiquitinated proteins provides a powerful method for studying the consequences of impaired protein turnover. While its broad specificity and off-target effects at high concentrations necessitate careful experimental design and data interpretation, PR-619 remains a cornerstone for research in this field. This technical guide has provided a comprehensive overview of PR-619, from its molecular mechanism to practical experimental protocols, to aid researchers in their investigations into the multifaceted world of protein ubiquitination.

References

• 1. The Deubiquitinating Enzyme Inhibitor PR-619 is a Potent DNA Topoisomerase II Poison - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Activity-based chemical proteomics accelerates inhibitor development for deubiquitylating enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lifesensors.com [lifesensors.com]
• 5. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of protein deubiquitination by PR-619 activates the autophagic pathway in OLN-t40 oligodendroglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Deubiquitinase inhibitor PR-619 reduces Smad4 expression and suppresses renal fibrosis in mice with unilateral ureteral obstruction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Methods for quantification of in vivo changes in protein ubiquitination following proteasome and deubiquitinase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 11. Cells | Free Full-Text | The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study [mdpi.com]
• 12. lifesensors.com [lifesensors.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

PR-619 Protocol for Cell Culture Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

PR-619 is a potent, reversible, and broad-spectrum inhibitor of deubiquitinating enzymes (DUBs)[1][2]. By blocking the removal of ubiquitin from substrate proteins, PR-619 treatment leads to the accumulation of polyubiquitinated proteins within the cell, impacting various cellular processes[3][4]. This document provides detailed application notes and experimental protocols for the use of PR-619 in cell culture, summarizing its effects on signaling pathways and providing methodologies for key experiments.

Mechanism of Action

PR-619 inhibits multiple DUB subfamilies, including ubiquitin-specific proteases (USPs) and ubiquitin C-terminal hydrolases (UCHs)[4]. This non-selective inhibition leads to a global increase in protein ubiquitination, which can trigger several downstream cellular events[2][3]. A key consequence of PR-619 treatment is the induction of endoplasmic reticulum (ER) stress, which can subsequently lead to apoptosis[5]. Additionally, PR-619 has been shown to induce cell cycle arrest and modulate the stability of key regulatory proteins involved in cell survival and proliferation[1][5]. It is also important to note that at higher concentrations (20 µM and above), PR-619 can act as a DNA topoisomerase II (TOP2) poison, an activity that appears independent of its DUB inhibitory function.

Data Presentation

In Vitro Efficacy of PR-619 on Various Cell Lines

Cell Line	Cancer Type	Effect	Effective Concentration	Incubation Time	Reference
T24, BFTC-905	Bladder Urothelial Carcinoma	Cytotoxicity, Apoptosis, ER Stress, G0/G1 Arrest	5 - 15 µM	24 - 72 h	[5]
HCT116	Colorectal Carcinoma	Cytotoxicity	EC50: 6.3 µM	72 h	[2]
HEK293T	Human Embryonic Kidney	Increased Polyubiquitination	20 - 150 µM	0.5 - 20 h	[2]
K562	Chronic Myelogenous Leukemia	TOP2 Poison Activity	20 - 80 µM	Not Specified
A549	Non-small Cell Lung Cancer	Inhibition of Adhesion and Proliferation	Not Specified	Not Specified	[6]
H2373	Mesothelioma	Inhibition of Adhesion and Proliferation	Not Specified	Not Specified	[6]
JJ012, SW1353	Chondrosarcoma	Reduced Viability, Apoptosis, G0/G1 Arrest	2.5 - 17.5 µM	24 - 48 h	[7]
T24/R	Cisplatin-Resistant Bladder UC	Cytotoxicity, Apoptosis, G2/M Arrest	10 - 45 µM	24 - 48 h	[8][9]

IC50/EC50 Values of PR-619

Cell Line	Assay	IC50/EC50 Value	Reference
USP4, USP8, USP7, USP2, USP5	Cell-free DUB assay	EC50: 3.93, 4.9, 6.86, 7.2, 8.61 µM	[1]
HCT116	Cell Viability	EC50: 6.3 µM	[2]
WI-38	Cytotoxicity	EC50: 5.3µM	[3]
HCT116	Cytotoxicity	EC50: 6.5µM	[3]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted from studies on urothelial carcinoma and chondrosarcoma cells[5][7].

Materials:

• PR-619 (reconstituted in DMSO to a 10 mM stock solution)[4]

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (0.5 mg/mL in PBS)

• DMSO

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Prepare serial dilutions of PR-619 in complete culture medium. A typical concentration range is 3-50 µM[5][8]. Include a DMSO-only vehicle control.

• Remove the overnight culture medium and add 100 µL of the PR-619 dilutions or vehicle control to the respective wells.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours)[5].

• After incubation, add 100 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis for Protein Ubiquitination and Apoptosis Markers

This protocol is based on methodologies used to assess protein ubiquitination and apoptosis in various cancer cell lines[5][7].

Materials:

• PR-619

• 6-well plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors. For preserving ubiquitinated proteins, add 50 µM PR-619 to the lysis buffer[3].

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-ubiquitin, anti-Bcl-2, anti-cleaved-PARP, anti-GRP78, anti-CHOP, anti-caspase-4, anti-p21, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with various concentrations of PR-619 (e.g., 5, 7.5, 10 µM) or DMSO for the desired time (e.g., 24 hours)[5].

• Wash cells with ice-cold PBS and lyse them in lysis buffer containing PR-619.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

Flow Cytometry for Apoptosis Analysis (Annexin V/PI Staining)

This protocol is derived from studies investigating PR-619-induced apoptosis[5][8].

Materials:

• PR-619

• 6-well plates

• Annexin V-FITC and Propidium Iodide (PI) apoptosis detection kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with PR-619 (e.g., 5, 7.5, 10 µM) or DMSO for 24 hours[5].

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the apoptosis detection kit.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry within 1 hour. Quantify the percentage of early apoptotic (Annexin V-positive, PI-negative), late apoptotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cells.

Flow Cytometry for Cell Cycle Analysis

This protocol is based on the methodology used to study the effect of PR-619 on the cell cycle of urothelial carcinoma cells[5][10].

Materials:

• PR-619

• 6-well plates

• PBS

• 70% cold ethanol

• Propidium Iodide (PI) staining solution with RNase A

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with PR-619 (e.g., 7.5 µM) or DMSO for 24 or 48 hours[5][9].

• Harvest the cells, wash with PBS, and fix them in ice-cold 70% ethanol overnight at -20°C.

• Wash the fixed cells with PBS and resuspend them in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cell cycle distribution (G0/G1, S, and G2/M phases) by flow cytometry.

Mandatory Visualizations

Caption: PR-619 signaling pathways leading to apoptosis and cell cycle arrest.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. lifesensors.com [lifesensors.com]
• 4. PR-619 | Cell Signaling Technology [cellsignal.com]
• 5. The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the In Vivo Use of PR-619 in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of PR-619, a broad-spectrum deubiquitinase (DUB) inhibitor, in various in vivo mouse models. The protocols detailed below are based on established research in oncology and fibrosis, offering a framework for investigating the therapeutic potential of DUB inhibition.

Introduction to PR-619

PR-619 is a cell-permeable, reversible, and broad-spectrum inhibitor of deubiquitinating enzymes.[1][2][3] By inhibiting DUBs, PR-619 leads to the accumulation of polyubiquitinated proteins within cells, triggering cellular stress responses, cell cycle arrest, and apoptosis, making it a valuable tool for cancer research.[4][5][6] Furthermore, its impact on key signaling pathways, such as TGF-β, suggests its potential in studying and potentially treating fibrotic diseases.[7][8][9]

I. In Vivo Applications of PR-619

PR-619 has been successfully employed in several preclinical mouse models to investigate its anti-tumor and anti-fibrotic properties.

A. Oncology: Xenograft Mouse Models

PR-619 has demonstrated efficacy in reducing tumor growth in xenograft models of urothelial carcinoma and chondrosarcoma.[4][5][10] It has been shown to enhance the cytotoxic effects of conventional chemotherapy agents like cisplatin.[10][11][12]

Key findings:

• Inhibition of tumor growth in urothelial carcinoma and chondrosarcoma xenografts.[4][5]

• Synergistic anti-tumor effect when combined with cisplatin in urothelial carcinoma models.[10][11]

• Induction of apoptosis and cell cycle arrest in cancer cells.[4][5]

• Modulation of key cancer-related signaling pathways, including the suppression of c-Myc and Bcl-2, and inactivation of ERK and AKT.[11][13]

B. Fibrosis: Unilateral Ureteral Obstruction (UUO) Mouse Model

In a mouse model of renal fibrosis induced by unilateral ureteral obstruction, PR-619 has been shown to attenuate the progression of fibrosis.[7][8][9]

Key findings:

• Reduction of renal fibrosis.[7][8]

• Downregulation of mesenchymal markers and extracellular matrix proteins.[7][14]

• Suppression of Smad4 expression within the TGF-β signaling pathway.[7][8]

II. Experimental Protocols

The following are detailed protocols for the in vivo administration of PR-619 in mouse models based on published studies.

A. Urothelial Carcinoma Xenograft Model

This protocol is designed to assess the anti-tumor efficacy of PR-619, alone or in combination with cisplatin, on urothelial carcinoma xenografts.

1. Materials:

• PR-619: Lyophilized powder

• Vehicle: Dimethyl sulfoxide (DMSO) and/or saline

• Cisplatin (if used in combination)

• Cell Line: T24/R cisplatin-resistant human urothelial carcinoma cells[11]

• Animals: 6 to 8-week-old male nude mice (e.g., BALB/cAnN.Cg-Foxn1nu/CrlNarl)[11]

• Matrigel [5][11]

2. Procedure:

• Cell Preparation: Culture T24/R cells and harvest them during the exponential growth phase. Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel.[5][11]

• Tumor Implantation: Subcutaneously inject 5 x 10^5 cells in a 200 µL volume into the flanks of the nude mice.[5]

• Tumor Growth Monitoring: Allow the tumors to reach a volume of 150–200 mm³.[11] Measure tumor dimensions with calipers every few days and calculate the volume using the formula: (Length x Width²) / 2.

• Treatment Groups: Divide the mice into the following treatment groups (n=5-8 mice per group):[11]

  • Vehicle control (Saline or DMSO)

  • PR-619 alone

  • Cisplatin alone

  • PR-619 and Cisplatin combination

• Drug Preparation and Administration:

  • PR-619: Prepare a stock solution in DMSO.[1][2] For administration, dilute the stock in saline to achieve the final dose. Administer PR-619 at a dose of 10 mg/kg/day via intraperitoneal (i.p.) injection.[10][15]

  • Cisplatin: Administer at a dose of 5 mg/kg, twice a week via i.p. injection.[11]

• Treatment Duration: Continue the treatment for 28 to 36 days .[10][11]

• Toxicity Monitoring: Monitor the body weight of the mice every 8 days to assess for any treatment-related toxicity.[5]

• Endpoint: At the end of the treatment period, euthanize the mice and excise the tumors for further analysis (e.g., weight, volume, immunohistochemistry).

B. Chondrosarcoma Xenograft Model

This protocol outlines the procedure for evaluating the anti-tumor effects of PR-619 on chondrosarcoma xenografts.

1. Materials:

• PR-619

• Vehicle: DMSO/saline

• Cell Lines: JJ012 or SW1353 human chondrosarcoma cells[5][13]

• Animals: Nude mice

• Matrigel

2. Procedure:

• Cell Preparation and Tumor Implantation: Follow the same procedure as described for the urothelial carcinoma model, using 5 x 10^5 JJ012 or SW1353 cells.[5]

• Treatment Groups:

  • Vehicle control (DMSO/saline)

  • PR-619

• Drug Administration: Administer PR-619 at a dose of 10 mg/kg, twice daily via i.p. injection.[13]

• Treatment Duration: Treat the mice for 48 days .[13]

• Toxicity and Tumor Monitoring: Monitor body weight and tumor volume as described previously.

• Endpoint: Excise tumors for further analysis.

C. Renal Fibrosis (Unilateral Ureteral Obstruction - UUO) Model

This protocol is for inducing renal fibrosis and assessing the therapeutic effect of PR-619.

1. Materials:

• PR-619

• Vehicle: DMSO

• Animals: 8-week-old male C57BL/6J mice[8]

2. Procedure:

• Surgical Induction of UUO: Anesthetize the mice and, under sterile conditions, perform a laparotomy to expose the left ureter. Ligate the left ureter at two points. The contralateral (right) kidney serves as an internal control. Sham-operated mice undergo the same surgical procedure without ureteral ligation.

• Treatment Groups:

  • Sham-operated + Vehicle

  • UUO + Vehicle

  • UUO + PR-619

• Drug Administration: Immediately after the UUO surgery, begin intraperitoneal administration of either vehicle (DMSO) or PR-619. Administer PR-619 at a dose of 100 µg per mouse, once a day .[7][16]

• Treatment Duration: Continue the daily injections for 7 days .[7][9]

• Endpoint: After 7 days, euthanize the mice and harvest the kidneys for histological (e.g., H&E, Masson's trichrome staining) and molecular (e.g., Western blot, qRT-PCR) analyses to assess the degree of fibrosis.[8][14][16]

III. Data Presentation

The following tables summarize quantitative data from in vivo studies using PR-619.

Table 1: Summary of PR-619 In Vivo Efficacy in Oncology Mouse Models

Cancer Type	Cell Line	Mouse Strain	PR-619 Dosage	Administration Route	Treatment Duration	Key Outcome	Reference
Urothelial Carcinoma	T24/R	Nude	10 mg/kg/day	Intraperitoneal	36 days	Enhanced anti-tumor effect of cisplatin	[11]
Urothelial Carcinoma	T24 & BFTC-905	Nude	10 mg/kg/day	Intraperitoneal	28 days	Inhibited tumor growth	[10]
Chondrosarcoma	JJ012 & SW1353	Nude	10 mg/kg (twice daily)	Intraperitoneal	48 days	Significantly inhibited tumor growth	[13]

Table 2: Summary of PR-619 In Vivo Efficacy in a Renal Fibrosis Mouse Model

Model	Mouse Strain	PR-619 Dosage	Administration Route	Treatment Duration	Key Outcome	Reference
Unilateral Ureteral Obstruction (UUO)	C57BL/6J	100 µ g/mouse/day	Intraperitoneal	7 days	Attenuated renal fibrosis and suppressed Smad4 expression	[7][8]

IV. Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the signaling pathways affected by PR-619 and a general experimental workflow for in vivo studies.

References

• 1. lifesensors.com [lifesensors.com]
• 2. PR-619 | Cell Signaling Technology [cellsignal.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Unilateral Ureteral Obstruction as a Model to Investigate Fibrosis-Attenuating Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Deubiquitinase inhibitor PR-619 reduces Smad4 expression and suppresses renal fibrosis in mice with unilateral ureteral obstruction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deubiquitinase inhibitor PR-619 reduces Smad4 expression and suppresses renal fibrosis in mice with unilateral ureteral obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Deubiquitinase inhibitor PR-619 reduces Smad4 expression and suppresses renal fibrosis in mice with unilateral ureteral obstruction [ideas.repec.org]
• 10. mdpi.com [mdpi.com]
• 11. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. e-century.us [e-century.us]
• 14. Deubiquitinase inhibitor PR-619 reduces Smad4 expression and suppresses renal fibrosis in mice with unilateral ureteral obstruction | PLOS One [journals.plos.org]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Deubiquitinase inhibitor PR-619 reduces Smad4 expression and suppresses renal fibrosis in mice with unilateral ureteral obstruction | PLOS One [journals.plos.org]

PR-619 Application Notes: A Guide to Inhibiting Deubiquitinating Enzymes in Cellular Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of PR-619, a broad-spectrum, reversible inhibitor of deubiquitinating enzymes (DUBs). This document details the effective concentrations for cellular applications, protocols for key experiments, and the underlying mechanism of action to guide researchers in utilizing PR-619 as a tool to study the role of ubiquitination in various cellular processes.

Mechanism of Action

PR-619 is a cell-permeable, non-selective, and reversible inhibitor of DUBs, belonging to the pyridinamine class.[1] It effectively inhibits multiple DUB subfamilies, including ubiquitin-specific proteases (USPs), ubiquitin C-terminal hydrolases (UCHs), ovarian tumor proteases (OTUs), and Machado-Josephin domain proteases (MJDs).[2][3] By blocking the removal of ubiquitin from substrate proteins, PR-619 treatment leads to the accumulation of polyubiquitinated proteins within the cell.[1][3] This accumulation can trigger various downstream cellular events, including the activation of autophagy, induction of Endoplasmic Reticulum (ER) stress, cell cycle arrest, and ultimately, apoptosis.[1][4][5] It is crucial to note that while PR-619 does not directly inhibit proteasome activity, it may have an indirect effect as ubiquitin removal is a prerequisite for protein degradation by the proteasome.[6][7]

A significant off-target effect has been identified: at concentrations of 20 µM and above, PR-619 acts as a potent DNA topoisomerase II (TOP2) poison, inducing DNA double-strand breaks.[2][8] This dual activity necessitates careful consideration of the concentrations used in cell-based studies to distinguish between effects stemming from DUB inhibition versus TOP2 poisoning.[2][8]

Data Presentation: Effective Concentrations and Cytotoxicity

The optimal concentration of PR-619 is highly dependent on the cell line, treatment duration, and the specific biological question. Below are summarized tables of in vitro (cell-free) enzyme inhibition data and effective concentrations observed in various cell-based assays.

Table 1: In Vitro (Cell-Free) IC50/EC50 Values of PR-619 Against Various DUBs

Target DUB	IC50/EC50 (µM)
JOSD2	1.17[1][9]
SENP6 core	2.37[1][9]
UCH-L3	2.95[1][9]
USP4	3.93[1][4]
USP8	4.90[1][4]
DEN1	4.98[9]
USP7	6.86[4]
USP2	7.2[4]
USP5	8.61[4]
PLpro	14.2[9]

Table 2: Recommended Concentration Ranges for Cellular Assays

Application	Cell Line	Concentration Range (µM)	Treatment Time	Observed Effect
DUB Inhibition	HEK293T	20 - 150	0.5 - 20 h	Increased polyubiquitination.[1]
OLN-t40	7 - 12.5	24 h	Increased ubiquitinated proteins.[6]
HEK293	50	2 h	Increased polyubiquitinated proteins.
General Use (Lysis Buffer)	50	N/A	Maximal inhibition of DUB activity during lysis.[7]
Cytotoxicity / Apoptosis	HCT116	EC50: 6.3 - 6.5	72 h	Cell death.[1][7]
WI-38	EC50: 5.3	72 h	Cell death.[7]
OLN-t40	7 - 10	24 h	Concentration-dependent cytotoxicity.[4][6]
Urothelial Carcinoma (T24/R)	10 - 45	48 h	Inhibition of cell viability.[10][11]
Urothelial Carcinoma (T24, BFTC-905)	5 - 10	24 h	Apoptosis induction.[12]
Chondrosarcoma (JJ012, SW1353)	2.5 - 5	48 h	Apoptosis induction.[5]
Cell Cycle Arrest	Urothelial Carcinoma (T24, BFTC-905)	7.5	24 h	G0/G1 arrest.[13][12]
Urothelial Carcinoma (T24/R)	20	48 h	G2/M arrest.[10][11][14]

Experimental Protocols & Visualizations

Protocol 1: Preparation of PR-619 Stock Solution

• Reconstitution: PR-619 is supplied as a lyophilized powder.[3] To prepare a 10 mM stock solution, reconstitute 1 mg of the powder in 0.45 mL of DMSO.[3] Alternatively, 5 mg can be dissolved in 2.24 mL of DMSO.[15]

• Solubilization: To ensure complete dissolution, warm the tube at 37°C for 10 minutes and/or vortex or sonicate briefly.[6]

• Storage: Aliquot the stock solution into single-use volumes to avoid multiple freeze-thaw cycles.[9] Store aliquots at -20°C or -80°C for long-term stability (up to 2 years at -80°C).[4][15]

Protocol 2: General Protocol for Cellular Treatment

The following workflow outlines the general steps for treating cultured cells with PR-619 to assess its effects on DUB inhibition and downstream cellular processes.

Caption: General experimental workflow for treating cultured cells with PR-619.

Protocol 3: Assessing DUB Inhibition via Western Blot

This protocol is designed to detect the accumulation of polyubiquitinated proteins following PR-619 treatment.

• Cell Lysis: After treatment (Protocol 2), wash cells with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease inhibitors and 50 µM PR-619 to inhibit DUB activity during sample preparation.[7]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 25 µg) onto an SDS-PAGE gel.[7] Following electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody specific for Ubiquitin (e.g., P4D1 or FK2 clones) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate. An increase in high-molecular-weight smears in PR-619-treated lanes compared to the vehicle control indicates successful DUB inhibition.

Protocol 4: Cell Viability (MTT Assay)

• Cell Treatment: Seed cells in a 96-well plate. After attachment, treat with a dose range of PR-619 (e.g., 1-50 µM) and a vehicle control for the desired time (e.g., 24, 48, 72 hours).[10][13]

• MTT Addition: Add MTT solution (e.g., to a final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at ~570 nm using a microplate reader. Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 5: Apoptosis Assay (Annexin V/PI Staining)

• Cell Treatment and Harvest: Treat cells in 6-well plates with PR-619 as desired.[10] Harvest both floating and adherent cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol (e.g., Muse® Annexin V and Dead Cell Kit).[10][13]

• Flow Cytometry: Analyze the stained cells by flow cytometry. Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic) to determine the effect of PR-619 on apoptosis induction.

Signaling Pathway Visualization

Inhibition of DUBs by PR-619 leads to a global increase in protein ubiquitination, which can trigger cellular stress responses and apoptotic pathways.

Caption: PR-619 inhibits DUBs, causing poly-Ub protein accumulation and cellular stress.

By providing these detailed notes, tables, and protocols, we aim to equip researchers with the necessary information to effectively use PR-619 for investigating the critical roles of deubiquitination in health and disease. Always optimize concentrations and treatment times for your specific cell model and experimental goals.

References

• 1. selleckchem.com [selleckchem.com]
• 2. The Deubiquitinating Enzyme Inhibitor PR-619 is a Potent DNA Topoisomerase II Poison - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PR-619 | Cell Signaling Technology [cellsignal.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apexbt.com [apexbt.com]
• 7. lifesensors.com [lifesensors.com]
• 8. researchgate.net [researchgate.net]
• 9. adooq.com [adooq.com]
• 10. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. lifesensors.com [lifesensors.com]

PR-619 solubility and preparation for experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

PR-619 is a cell-permeable, reversible, and broad-spectrum inhibitor of deubiquitinating enzymes (DUBs).[1][2][3] It acts on a wide range of DUBs, including members of the ubiquitin-specific protease (USP) and ubiquitin C-terminal hydrolase (UCH) subfamilies, with an EC50 typically in the low micromolar range (1-20 µM) in cell-free assays.[1] By inhibiting DUBs, PR-619 prevents the removal of ubiquitin from substrate proteins, leading to the accumulation of polyubiquitinated proteins within the cell.[2][4][5] This disruption of ubiquitin homeostasis can trigger various cellular responses, including the unfolded protein response (UPR), endoplasmic reticulum (ER) stress, cell cycle arrest, and apoptosis, making it a valuable tool for studying the ubiquitin-proteasome system and as a potential anti-cancer agent.[5][6][7] Notably, PR-619 does not directly inhibit proteasome activity.[2][3]

Physicochemical Properties and Solubility

PR-619 is typically supplied as a light beige to yellow solid powder.[8] It is crucial to understand its solubility to prepare accurate stock solutions for experiments.

Property	Value	Citations
Molecular Formula	C₇H₅N₅S₂	[2][3][5][8]
Molecular Weight	223.28 g/mol	[1][3][8]
Solubility in DMSO	≥10 mM (e.g., 2.23 mg/mL) to 100 mM	[1][2][3][8][9]
Solubility in Water	Insoluble	[1][9]
Solubility in Ethanol	Insoluble	[1][9]

Note: The solubility in DMSO can vary between suppliers. Using fresh, anhydrous DMSO is recommended as moisture can reduce solubility.[1]

Signaling Pathway of PR-619 Action

PR-619 inhibits deubiquitinating enzymes (DUBs), which are responsible for removing ubiquitin chains from proteins. This inhibition leads to an accumulation of polyubiquitinated proteins. The cell interprets this accumulation as a sign of stress, which can activate pathways leading to apoptosis and cell cycle arrest.

Caption: Mechanism of action for the DUB inhibitor PR-619.

Experimental Protocols

Preparation of PR-619 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used concentration for cell culture experiments.

Materials:

• PR-619 powder (MW: 223.28 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Calculation: To prepare a 10 mM stock solution, you will dissolve 2.23 mg of PR-619 in 1 mL of DMSO. A common method is to reconstitute 1 mg of powder in 0.45 mL of DMSO.[5]

• Dissolution: Aseptically add the calculated volume of DMSO to the vial containing the PR-619 powder.

• Mixing: Vortex thoroughly to ensure the compound is fully dissolved. Gentle warming to 37°C or brief sonication can aid dissolution if necessary.[9]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[10]

• Storage: Store the aliquots at -80°C for long-term stability (up to 2 years).[4][11] For short-term use (up to one week), aliquots can be stored at -20°C.[10][11]

In Vitro DUB Inhibition Assay (Fluorescence-Based)

This protocol provides a general method for assessing the inhibitory activity of PR-619 against a specific recombinant DUB enzyme.

Materials:

• Recombinant DUB enzyme

• DUB assay buffer (e.g., 20 mM Tris-HCl, pH 8.0, 2 mM CaCl₂, 2 mM β-mercaptoethanol)[1][10]

• PR-619 serial dilutions

• Fluorogenic DUB substrate (e.g., Ub-PLA₂ and NBD C6-HPC)[1][10]

• N-ethylmaleimide (NEM) as a positive control for inhibition[1][10]

• DMSO as a vehicle control[1][10]

• 96-well plate (black, clear bottom)

• Fluorescence plate reader

Procedure:

• Enzyme Preparation: Dilute the recombinant DUB enzyme to the desired concentration in cold DUB assay buffer.

• Plate Setup: Add the DUB assay buffer to all wells. Then add PR-619 serial dilutions, vehicle control (DMSO), and positive control (NEM) to their respective wells.

• Pre-incubation: Add the diluted enzyme to the wells. Pre-incubate the plate for 30 minutes at room temperature to allow the inhibitor to bind to the enzyme.[1][10]

• Reaction Initiation: Add the fluorogenic DUB substrate to all wells to start the reaction.

• Fluorescence Monitoring: Immediately place the plate in a fluorescence plate reader and monitor the increase in fluorescence over time at room temperature.[1][10] The excitation and emission wavelengths will depend on the specific fluorogenic substrate used.

• Data Analysis: Determine the initial reaction rates (slopes of the linear phase of fluorescence increase). Calculate the percentage of inhibition for each PR-619 concentration relative to the vehicle control. Determine the EC₅₀ value by fitting the data to a sigmoidal dose-response curve.[1]

Cell-Based Assay: Detection of Polyubiquitin Accumulation via Western Blot

This protocol details how to treat cells with PR-619 and detect the resulting accumulation of polyubiquitinated proteins.

Caption: Experimental workflow for detecting PR-619-induced polyubiquitination.

Materials:

• Cell line of interest (e.g., HEK293, HCT116)[4]

• Complete cell culture medium

• PR-619 stock solution (10 mM in DMSO)

• DMSO (vehicle control)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors. It is recommended to add 50 µM PR-619 to the lysis buffer to protect polyubiquitinated proteins from DUBs post-lysis.[4][12]

• BCA Protein Assay Kit

• SDS-PAGE and Western blotting reagents and equipment

• Primary antibody: anti-Ubiquitin

• Primary antibody: anti-β-actin or anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

Procedure:

• Cell Seeding: Seed cells in multi-well plates and allow them to adhere and grow to 80-90% confluency.[4]

• Treatment: Treat the cells with the desired concentrations of PR-619 (e.g., 20-150 µM) and a vehicle control (e.g., 0.5% DMSO) for a specified time (e.g., 2 to 24 hours).[1][4] The optimal concentration and duration should be determined empirically for each cell line.[4][12]

• Cell Harvest and Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add supplemented cell lysis buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Transfer the supernatant (cleared lysate) to a new tube. Determine the protein concentration using a BCA assay.

• Western Blotting:

  • Normalize the protein concentration for all samples and prepare them with Laemmli sample buffer.

  • Separate 20-30 µg of protein per lane by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-ubiquitin antibody overnight at 4°C.

  • Wash the membrane, then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: The accumulation of polyubiquitinated proteins will appear as a high-molecular-weight smear in the PR-619-treated lanes.[4] Strip and re-probe the blot with a loading control antibody (e.g., β-actin) to ensure equal protein loading.[4]

References

• 1. selleckchem.com [selleckchem.com]
• 2. PR 619, DUB inhibitor (CAS 2645-32-1) | Abcam [abcam.com]
• 3. PR 619 | Deubiquitinating Enzymes | Tocris Bioscience [tocris.com]
• 4. lifesensors.com [lifesensors.com]
• 5. PR-619 | Cell Signaling Technology [cellsignal.com]
• 6. researchgate.net [researchgate.net]
• 7. The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DUB Inhibitor V, PR-619 [sigmaaldrich.com]
• 9. apexbt.com [apexbt.com]
• 10. PR-619 | 2,6-Diamino-3,5-dithiocyanopyridine | inhibit DUB | TargetMol [targetmol.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. lifesensors.com [lifesensors.com]

Application Notes and Protocols for Investigating DUBs in Specific Pathways using PR-619

For Researchers, Scientists, and Drug Development Professionals

Introduction

PR-619 is a potent, broad-spectrum, and reversible deubiquitinating enzyme (DUB) inhibitor. Its cell-permeable nature makes it an invaluable tool for studying the role of ubiquitination in various cellular processes. PR-619 inhibits multiple DUBs from different families, including ubiquitin-specific proteases (USPs), ubiquitin C-terminal hydrolases (UCHs), ovarian tumor proteases (OTU), and Machado-Josephin domain proteases (MJD). This broad specificity allows for the global investigation of deubiquitination in cellular pathways. These application notes provide detailed protocols for utilizing PR-619 to study its effects on cell viability, specific signaling pathways such as NF-κB and p53, and the induction of cellular stress responses like apoptosis and autophagy.

Mechanism of Action

PR-619 functions by reversibly inhibiting the catalytic activity of a wide range of DUBs. This inhibition leads to the accumulation of polyubiquitinated proteins within the cell, which can trigger various downstream cellular events. The accumulation of these ubiquitinated proteins can lead to endoplasmic reticulum (ER) stress, cell cycle arrest, and ultimately, apoptosis. Furthermore, PR-619 has been shown to activate the autophagic pathway as a cellular response to the accumulation of protein aggregates.

Data Presentation

Table 1: In Vitro Inhibitory Activity of PR-619 against Various Deubiquitinating Enzymes

DUB Target	IC50/EC50 (µM)	Assay Type	Reference
USP2	7.2	Cell-free
USP4	3.93	Cell-free
USP5	8.61	Cell-free
USP7	6.86	Cell-free
USP8	4.9	Cell-free
USP10	-	-
USP14	-	-
USP15	8.23	Cell-free
USP20	5.10	Cell-free
USP21	-	-
USP28	6.24	Cell-free
USP47	-	-
UCH-L1	-	-
UCH-L3	-	-
OTUB1	-	-
A20 (TNFAIP3)	-	-
CYLD	-	-
JOSD2	-	-
ATXN3	-	-
BAP1	-	-

Table 2: Cellular Effects of PR-619 in Various Cell Lines

Cell Line	Effect	EC50 (µM)	Assay	Reference
HCT116	Cytotoxicity	6.3	Cell Viability
HEK293T	Cytotoxicity	7.49	Cell Viability
T24	Cytotoxicity	~5-10	MTT
BFTC-905	Cytotoxicity	~5-10	MTT
A549	Inhibition of Proliferation	-	ECIS
H2373	Inhibition of Proliferation	-	ECIS
JJ012	Apoptosis	2.5 - 5	Flow Cytometry
SW1353	Apoptosis	2.5 - 5	Flow Cytometry
OLN-t40	Autophagy Induction	9	Western Blot (LC3)

Mandatory Visualizations

Figure 1: General workflow of PR-619 action.

Figure 2: PR-619 mediated dysregulation of the NF-κB signaling pathway.

Figure 3: PR-619 mediated dysregulation of the p53 signaling pathway.

Experimental Protocols

Protocol 1: In Vitro DUB Activity Assay

This protocol is designed to measure the inhibitory effect of PR-619 on the activity of a specific recombinant DUB enzyme.

Materials:

• Recombinant DUB enzyme of interest

• Fluorogenic ubiquitin substrate (e.g., Ubiquitin-AMC)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 5 mM DTT

• PR-619 stock solution (10 mM in DMSO)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of PR-619 in Assay Buffer. The final concentrations should typically range from 0.1 µM to 100 µM.

• In a 96-well plate, add 50 µL of the diluted PR-619 solutions to the respective wells. Include a vehicle control (DMSO) and a positive control (no inhibitor).

• Add 25 µL of the recombinant DUB enzyme (e.g., 10 nM final concentration) to each well and incubate for 30 minutes at 37°C to allow for inhibitor binding.

• Initiate the reaction by adding 25 µL of the ubiquitin-AMC substrate (e.g., 100 nM final concentration) to each well.

• Immediately measure the fluorescence intensity (Excitation: 360 nm, Emission: 460 nm) at kinetic intervals (e.g., every 2 minutes for 30 minutes) or as an endpoint reading after a fixed time (e.g., 30 minutes).

• Calculate the rate of substrate cleavage and determine the IC50 value of PR-619 by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol assesses the cytotoxic effects of PR-619 on a chosen cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• PR-619 stock solution (10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well clear microplate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of PR-619 in complete culture medium. Final concentrations may range from 1 µM to 50 µM.

• Remove the old medium and add 100 µL of the PR-619 dilutions to the corresponding wells. Include a vehicle control (DMSO).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a CO2 incubator.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the EC50 value.

Protocol 3: Western Blot Analysis of Polyubiquitinated Proteins

This protocol is used to detect the accumulation of polyubiquitinated proteins in cells treated with PR-619.

Materials:

• Cell line of interest

• Complete cell culture medium

• PR-619 stock solution (10 mM in DMSO)

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors, and 50 µM PR-619.

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking Buffer: 5% non-fat milk or BSA in TBST

• Primary antibody: anti-Ubiquitin (e.g., P4D1 or FK2 clones)

• Secondary antibody: HRP-conjugated anti-mouse or anti-rabbit IgG

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with the desired concentration of PR-619 (e.g., 10-50 µM) or vehicle (DMSO) for a specified time (e.g., 2, 4, 6, or 24 hours).

• Wash cells with ice-cold PBS and lyse them in Lysis Buffer containing PR-619.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with Blocking Buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-ubiquitin antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system. A high molecular weight smear indicates the accumulation of polyubiquitinated proteins.

Protocol 4: Apoptosis Assay by Flow Cytometry

This protocol quantifies the extent of apoptosis induced by PR-619 using Annexin V and Propidium Iodide (PI) staining.

Materials:

• Cell line of interest

• Complete cell culture medium

• PR-619 stock solution (10 mM in DMSO)

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with PR-619 (e.g., 5-15 µM) or vehicle for 24-48 hours.

• Collect both the adherent and floating cells.

• Wash the cells with cold PBS and resuspend them in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Unstained cells, cells stained with only Annexin V-FITC, and cells stained with only PI should be used as controls for setting compensation and gates.

Protocol 5: Autophagy Detection by LC3 Western Blot

This protocol assesses the induction of autophagy by monitoring the conversion of LC3-I to LC3-II.

Materials:

• Same as for Protocol 3, with the following exception:

• Primary antibody: anti-LC3B

Procedure:

• Follow steps 1-7 of Protocol 3.

• Incubate the membrane with the primary anti-LC3B antibody overnight at 4°C.

• Follow steps 9-10 of Protocol 3.

• An increase in the LC3-II band (approximately 14-16 kDa) relative to the LC3-I band (approximately 18 kDa) indicates the induction of autophagy. To confirm autophagic flux, cells can be co-treated with PR-619 and a lysosomal inhibitor (e.g., Bafilomycin A1 or Chloroquine) to observe a further accumulation of LC3-II.

Conclusion

PR-619 is a versatile and powerful tool for investigating the roles of deubiquitination in a multitude of cellular pathways. The protocols and data presented in these application notes provide a comprehensive guide for researchers to effectively utilize PR-619 in their studies. By carefully selecting the appropriate assays and experimental conditions, investigators can gain valuable insights into the complex regulatory networks governed by DUBs and their potential as therapeutic targets.

Technical Notes & Optimization

Off-target effects of PR-619 in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using PR-619 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is PR-619 and what is its primary mechanism of action?

PR-619 is a cell-permeable, reversible, and broad-spectrum inhibitor of deubiquitinating enzymes (DUBs).[1][2] Its primary mechanism of action is to prevent the removal of ubiquitin from substrate proteins, leading to the accumulation of polyubiquitinated proteins within the cell.[2][3] It is important to note that PR-619 is non-selective and inhibits multiple classes of DUBs, including ubiquitin-specific proteases (USPs), ubiquitin C-terminal hydrolases (UCHs), Machado-Josephin domain proteases (MJDs), and ovarian tumor proteases (OTUs).[4][5]

Q2: What are the known off-target effects of PR-619?

Besides its intended inhibition of DUBs, PR-619 has several documented off-target effects:

• Inhibition of Ubiquitin-Like Protein (Ubl) Isopeptidases: PR-619 can inhibit deSUMOylating and deNEDDylating enzymes, such as SENP6 and DEN1, which can impact cellular processes beyond the ubiquitin-proteasome system.[1][4]

• DNA Topoisomerase II (TOP2) Poison: At concentrations of 20 µM and higher, PR-619 can act as a potent TOP2 poison, inducing DNA double-strand breaks. This activity is independent of its DUB inhibitory function.[4]

• Induction of ER Stress: PR-619 has been shown to induce endoplasmic reticulum (ER) stress and ER stress-related apoptosis in a dose-dependent manner.[6]

Q3: What is the recommended concentration range for using PR-619 in cell-based assays?

The optimal concentration of PR-619 is highly dependent on the cell line, cell density, and the duration of treatment.[7] It is strongly recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup. However, here are some general guidelines:

• DUB Inhibition in Cells: A concentration range of 5-20 µM is often effective for robust DUB inhibition with minimal toxicity in many cell lines.[4]

• Cell Lysis Buffer: To preserve the ubiquitination status of proteins during cell lysis, it is recommended to add PR-619 at a concentration of 50 µM to the lysis buffer.[7]

• Cytotoxicity: PR-619 exhibits cytotoxic effects at varying concentrations depending on the cell line. For example, the EC50 for HCT116 cells is approximately 6.3-6.5 µM after 72 hours of treatment.[1][7]

Troubleshooting Guides

Problem 1: High levels of cell death observed in my experiment.

High cytotoxicity is a common issue with PR-619 due to its broad-spectrum activity and off-target effects.

Possible Causes & Solutions:

• Concentration is too high:

  • Solution: Perform a dose-response experiment to determine the optimal concentration that inhibits DUBs without causing excessive cell death. Start with a lower concentration range (e.g., 1-10 µM).

• Prolonged incubation time:

  • Solution: Reduce the treatment duration. Time-course experiments can help identify the earliest time point at which the desired effect is observed.[3]

• Cell line sensitivity:

  • Solution: Different cell lines exhibit varying sensitivities to PR-619.[7] If possible, test the compound on a less sensitive cell line or consider using a more specific DUB inhibitor if your target DUB is known.

• Off-target effects:

  • Solution: Be aware of the TOP2 poison activity of PR-619 at concentrations above 20 µM.[4] If your experimental concentration is in this range, the observed cytotoxicity might be due to DNA damage. Consider using a lower concentration or a different inhibitor.

Problem 2: No significant increase in polyubiquitinated proteins is observed after PR-619 treatment.

Possible Causes & Solutions:

• Suboptimal concentration:

  • Solution: Increase the concentration of PR-619. A dose-response western blot analysis for total ubiquitin is recommended to find the effective concentration for your cell line.

• Insufficient treatment time:

  • Solution: Increase the incubation time. An accumulation of polyubiquitinated proteins can often be detected within 1-2 hours of treatment.[3][7]

• Inefficient cell lysis:

  • Solution: Ensure that DUBs are inhibited during cell lysis to prevent the loss of polyubiquitinated proteins. Add 50 µM PR-619 to your lysis buffer immediately before use.[7]

• Antibody issues:

  • Solution: Use a high-quality antibody that recognizes polyubiquitin chains for western blotting.

Problem 3: Unexpected changes in cellular signaling pathways unrelated to protein degradation.

Possible Causes & Solutions:

• Inhibition of Ubl isopeptidases:

  • Solution: PR-619 inhibits deSUMOylating and deNEDDylating enzymes.[1][4] This can affect signaling pathways regulated by SUMOylation and NEDDylation. Be cautious when interpreting data and consider using more specific inhibitors if available.

• Induction of ER stress:

  • Solution: PR-619 can induce ER stress, which activates the unfolded protein response (UPR) and can lead to apoptosis.[6] Monitor ER stress markers (e.g., CHOP, BiP) to assess this off-target effect.

• DNA damage response:

  • Solution: At higher concentrations, PR-619 acts as a TOP2 poison, which will activate the DNA damage response pathway.[4] If using concentrations above 20 µM, consider this possibility and check for markers of DNA damage (e.g., γH2AX).

Quantitative Data Summary

Table 1: IC50/EC50 Values of PR-619 for DUBs and Cytotoxicity

Target/Cell Line	Assay Type	IC50/EC50 (µM)	Reference
Various DUBs	Cell-free assay	1 - 20	[1]
USP2	Cell-free assay	7.2
USP4	Cell-free assay	3.93	[6]
USP5	Cell-free assay	8.61	[6]
USP7	Cell-free assay	6.86	[6]
USP8	Cell-free assay	4.9	[6]
DEN1	Cell-free assay	4 - 16	[8]
SENP2	Cell-free assay	4 - 16	[8]
HCT116 Cells	72h cytotoxicity assay	6.3 - 6.5	[7]
WI-38 Cells	72h cytotoxicity assay	5.3	[7]
OLN-t40 Cells	24h cytotoxicity assay	7 - 10	[6]

Experimental Protocols

Protocol 1: Western Blot Analysis of Polyubiquitinated Proteins

• Cell Treatment: Plate cells to 80-90% confluency. Treat with the desired concentration of PR-619 or DMSO vehicle control for the specified duration (e.g., 2 hours).[3][7]

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in a buffer containing a protease inhibitor cocktail and 50 µM PR-619.[7] A typical lysis buffer is 50mM Tris-HCl pH 7.5, 150mM NaCl, 1% NP-40, 10% Glycerol, and 1mM PMSF.[3]

  • Perform one freeze-thaw cycle to ensure complete lysis.[3]

• Protein Quantification: Determine the protein concentration of the lysates using a standard method like the Bradford assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 25 µg) onto an SDS-PAGE gel.[3][7]

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with a primary antibody against ubiquitin.

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • To ensure equal loading, the blot can be stripped and re-probed with an antibody against a loading control like β-actin.[7]

Protocol 2: Cell Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the cell line and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of PR-619 for the desired duration (e.g., 24, 48, or 72 hours).[9] Include a DMSO vehicle control.

• MTT Addition: Add MTT solution (e.g., to a final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add DMSO or another suitable solvent to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the EC50 value using appropriate software (e.g., Prism).

Visualizations

Caption: Mechanism of action and major off-target effects of PR-619.

Caption: A logical workflow for troubleshooting common issues in PR-619 experiments.

References

• 1. selleckchem.com [selleckchem.com]
• 2. PR 619 | Deubiquitinating Enzymes | Tocris Bioscience [tocris.com]
• 3. lifesensors.com [lifesensors.com]
• 4. The Deubiquitinating Enzyme Inhibitor PR-619 is a Potent DNA Topoisomerase II Poison - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. lifesensors.com [lifesensors.com]
• 8. Characterization of Selective Ubiquitin and Ubiquitin-Like Protease Inhibitors Using a Fluorescence-Based Multiplex Assay Format - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing PR-619 Dosage for In Vivo Studies

Welcome to the technical support center for PR-619, a broad-spectrum deubiquitinase (DUB) inhibitor. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) for optimizing the use of PR-619 in in vivo experimental models.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of PR-619?

A1: PR-619 is a cell-permeable, reversible, and broad-spectrum inhibitor of deubiquitinating enzymes (DUBs). By inhibiting DUBs, PR-619 prevents the removal of ubiquitin from proteins, leading to an accumulation of polyubiquitinated proteins within the cell. This disruption of protein homeostasis can induce cellular stress, particularly endoplasmic reticulum (ER) stress, which can subsequently trigger apoptosis (programmed cell death) in cancer cells.[1][2]

Q2: What is a typical starting dose for PR-619 in mice?

A2: Based on published studies, a common starting dose for PR-619 in xenograft mouse models is 10 mg/kg/day, administered intraperitoneally.[3][4] However, the optimal dose can vary depending on the animal model, tumor type, and treatment regimen (e.g., as a single agent or in combination with other therapies). It is crucial to perform a dose-response study to determine the most effective and well-tolerated dose for your specific experimental setup.

Q3: How should I prepare and administer PR-619 for in vivo studies?

A3: PR-619 is typically dissolved in a vehicle suitable for animal administration. A commonly used vehicle is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[3] Another study reported using dimethyl sulfoxide (DMSO) as the vehicle for intraperitoneal injection.[5] It is recommended to prepare the formulation fresh for each administration. For detailed instructions on preparing a stock solution, please refer to the Experimental Protocols section.

Q4: What are the known signaling pathways affected by PR-619?

A4: PR-619 has been shown to modulate several key signaling pathways implicated in cancer cell survival and proliferation. The primary mechanism involves the induction of ER stress-leading to apoptosis. Additionally, PR-619 has been reported to suppress the expression of the oncoprotein c-Myc and the anti-apoptotic protein Bcl-2.[3][6][7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Poor tumor growth inhibition	Suboptimal dosage	Perform a dose-escalation study to identify a more efficacious dose.
Inadequate drug exposure	Verify the stability of your PR-619 formulation and ensure proper administration technique. Consider assessing pharmacokinetic parameters if the issue persists.
Tumor model resistance	Evaluate the expression of DUBs in your specific tumor model. Some models may be inherently resistant to DUB inhibition.
Signs of toxicity in animals (e.g., significant weight loss, lethargy)	Dose is too high	Reduce the dosage of PR-619. In one study, monitoring body weight and serum levels of aspartate aminotransferase (AST) and creatinine was used to assess toxicity.[2]
Vehicle-related toxicity	Administer a vehicle-only control group to rule out any adverse effects from the formulation itself.
Broad-spectrum DUB inhibition	PR-619 is a pan-DUB inhibitor and may have off-target effects.[6] Consider reducing the dosing frequency or exploring more specific DUB inhibitors if toxicity persists at effective doses.
Inconsistent results between experiments	Variability in drug preparation	Prepare fresh solutions of PR-619 for each experiment and ensure complete dissolution.[7]
Animal health and handling	Ensure consistent animal handling and health status across all experimental groups.
Inconsistent tumor implantation	Standardize the tumor implantation procedure to ensure uniform tumor size at the start of treatment.

Data Presentation

Table 1: Summary of In Vivo Dosages and Administration of PR-619

Animal Model	Tumor Type	Dosage	Administration Route	Vehicle	Reference
Nude Mice	Urothelial Carcinoma Xenograft	10 mg/kg/day	Intraperitoneal	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	[3]
Nude Mice	Cisplatin-Resistant Urothelial Carcinoma Xenograft	10 mg/kg/day	Intraperitoneal	Not specified	[4]
Mice	Unilateral Ureteral Obstruction (Kidney Fibrosis)	100 µ g/mouse/day	Intraperitoneal	Dimethyl sulfoxide (DMSO)	[5]

Experimental Protocols

Protocol 1: Preparation of PR-619 Stock Solution

• PR-619 is typically supplied as a powder.

• To prepare a 10 mM stock solution, dissolve 5 mg of PR-619 in 2.24 ml of fresh, anhydrous DMSO.[7]

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C.

Protocol 2: Preparation of PR-619 for Intraperitoneal Injection

This is an example protocol based on a published study. The final formulation may need to be optimized for your specific application.

• Calculate the required amount of PR-619 from the stock solution based on the desired final concentration and the total volume needed for the experimental cohort.

• Prepare the vehicle solution consisting of 40% PEG300, 5% Tween-80, and 45% saline.

• Add the calculated volume of the 10% DMSO stock of PR-619 to the vehicle solution.

• Vortex the final formulation thoroughly to ensure a homogenous suspension before administration.

• Administer the solution to the animals via intraperitoneal injection at the determined dosage.

Mandatory Visualizations

Caption: PR-619 induced ER stress and apoptosis signaling pathway.

Caption: PR-619 mediated suppression of c-Myc and Bcl-2.

Caption: General experimental workflow for PR-619 in vivo studies.

References

• 1. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. Structurally diverse c-Myc inhibitors share a common mechanism of action involving ATP depletion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Advances in Deubiquitinating Enzyme Inhibition and Applications in Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Troubleshooting PR-619 insolubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the deubiquitinating enzyme (DUB) inhibitor, PR-619.

Frequently Asked Questions (FAQs)

Q1: What is PR-619 and what is its mechanism of action?

PR-619 is a cell-permeable, reversible, and broad-spectrum inhibitor of deubiquitinating enzymes (DUBs).[1][2] Its mechanism of action involves the non-selective inhibition of multiple DUBs, which are enzymes that remove ubiquitin from proteins.[1][2] This inhibition leads to the accumulation of polyubiquitinated proteins within the cell.[1][3][4] The buildup of these proteins can trigger various cellular responses, including endoplasmic reticulum (ER) stress and apoptosis (programmed cell death), making it a valuable tool for studying the ubiquitin-proteasome system and as a potential anti-cancer agent.[1][3][5][6]

Q2: I'm observing precipitation when I dilute my PR-619 stock solution in aqueous buffer or cell culture medium. What can I do to prevent this?

This is a common issue as PR-619 is known to be poorly soluble in aqueous solutions. Here are several troubleshooting steps you can take:

• Ensure a High-Quality DMSO Stock: PR-619 is soluble in DMSO. However, DMSO is hygroscopic (absorbs moisture from the air), and the presence of water can significantly reduce the solubility of PR-619. It is crucial to use fresh, anhydrous DMSO to prepare your stock solution.[7]

• Optimize Dilution Technique: When diluting the DMSO stock, add the stock solution to the aqueous buffer or media drop-wise while vortexing or stirring gently. This rapid mixing can help prevent localized high concentrations of PR-619 that can lead to precipitation.

• Gentle Warming: Some sources suggest that gently warming the solution to 37°C may aid in solubilization. However, be cautious with temperature-sensitive components in your buffer or media.

• Control Final DMSO Concentration: The final concentration of DMSO in your experiment should be kept as low as possible to minimize solvent effects on your cells or enzymatic assay, but high enough to maintain PR-619 in solution. It is recommended to keep the final DMSO concentration below 0.5%.

• Consider Co-solvents or Surfactants for In Vivo Studies: For animal studies, a suspended solution can be prepared. One protocol suggests a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[8] This indicates that co-solvents and surfactants can help maintain solubility. For in vitro assays, the use of such additives should be carefully validated to ensure they do not interfere with the experiment.

Q3: My cells are dying even at low concentrations of PR-619. Is this expected?

Yes, PR-619 is known to be cytotoxic to a variety of cell lines. This is an expected outcome of its mechanism of action, which involves the induction of ER stress and apoptosis.[1][3][5][6] It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental endpoint.

Data Presentation

Table 1: Solubility of PR-619 in Various Solvents

Solvent	Solubility	Notes
DMSO	>5 mg/mL	Use fresh, anhydrous DMSO for best results.
Water	Insoluble
Ethanol	Insoluble

Data compiled from multiple sources. Actual solubility may vary slightly between batches.

Experimental Protocols

Protocol: Preparation of PR-619 for Cell-Based Assays

This protocol provides a general guideline for preparing PR-619 for use in cell culture experiments.

Materials:

• PR-619 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Cell culture medium, pre-warmed to 37°C

Procedure:

• Prepare a Concentrated Stock Solution:

  • Allow the PR-619 powder to equilibrate to room temperature before opening the vial to minimize moisture condensation.

  • Prepare a 10 mM stock solution of PR-619 in anhydrous DMSO. For example, to make 1 mL of a 10 mM stock, dissolve 2.23 mg of PR-619 (MW: 223.28 g/mol ) in 1 mL of anhydrous DMSO.

  • Vortex the solution thoroughly to ensure the compound is completely dissolved. Gentle warming to 37°C can be applied if necessary.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• Prepare Working Solutions:

  • On the day of the experiment, thaw an aliquot of the 10 mM PR-619 stock solution at room temperature.

  • Prepare an intermediate dilution of the stock solution in fresh, anhydrous DMSO if necessary to achieve the desired final concentrations.

  • To add PR-619 to your cell culture, dilute the stock or intermediate solution directly into the pre-warmed cell culture medium. It is crucial to add the PR-619 solution drop-wise to the medium while gently swirling the plate or tube to ensure rapid and even distribution. This will minimize the risk of precipitation.

  • The final concentration of DMSO in the cell culture medium should ideally be below 0.5% to avoid solvent-induced cytotoxicity. Remember to include a vehicle control (medium with the same final concentration of DMSO) in your experiment.

Mandatory Visualizations

Troubleshooting PR-619 Insolubility

Caption: Troubleshooting workflow for PR-619 insolubility issues.

Signaling Pathway of PR-619-Induced Apoptosis

References

• 1. Inhibition of deubiquitination by PR-619 induces apoptosis and autophagy via ubi-protein aggregation-activated ER stress in oesophageal squamous cell carcinoma [pubmed.ncbi.nlm.nih.gov]
• 2. pure.psu.edu [pure.psu.edu]
• 3. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lifesensors.com [lifesensors.com]
• 5. researchgate.net [researchgate.net]
• 6. abstract-6128-deubiquitinating-enzyme-inhibitor-pr-619-inducesendoplasmic-reticulum-stress-related-apoptosisin-human-chondrosarcoma - Ask this paper | Bohrium [bohrium.com]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]

PR-619 Technical Support Center: Minimizing Toxicity in Long-Term Studies

Welcome to the technical support center for PR-619, a broad-spectrum, reversible deubiquitinating enzyme (DUB) inhibitor. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) to minimize toxicity in long-term experimental setups.

I. Troubleshooting Guide

This section addresses specific issues that may arise during long-term experiments with PR-619.

Issue	Potential Cause	Recommended Solution
High cell death observed in long-term culture (> 24 hours)	Concentration-dependent toxicity: PR-619's cytotoxic effects are dose- and time-dependent.[1][2]	1. Dose-response curve: Determine the EC50 for your specific cell line in a short-term (e.g., 72-hour) cytotoxicity assay.[1] 2. Optimize concentration: For long-term studies, use the lowest effective concentration that achieves the desired level of DUB inhibition. It is strongly recommended to empirically determine the optimal dose for each cell line.[1] 3. Consider intermittent dosing: Since PR-619 is a reversible inhibitor, a washout period may allow cells to recover.[1] The persistence of PR-619's effects on TOP2 complexes even after washout suggests that the optimal intermittent dosing schedule needs to be empirically determined.[3]
Unexpected off-target effects (e.g., DNA damage)	Topoisomerase II (TOP2) poisoning: At concentrations of 20 µM and above, PR-619 can act as a potent TOP2 poison, leading to DNA double-strand breaks.[3] This effect is independent of its DUB inhibitory activity.[3]	1. Maintain low concentrations: Keep PR-619 concentrations below 20 µM to avoid significant TOP2 poisoning.[3] 2. Monitor DNA damage: In pilot experiments, assess for markers of DNA damage, such as γH2AX phosphorylation, to ensure your working concentration is below the threshold for TOP2 poisoning.[3]
Induction of cellular stress pathways	Endoplasmic Reticulum (ER) Stress: The accumulation of polyubiquitinated proteins due to DUB inhibition can lead to ER stress and ER stress-related apoptosis.[4][5][6]	1. Monitor ER stress markers: Periodically check for the upregulation of ER stress markers such as GRP78, CHOP, and caspase-4.[5][7] 2. Co-treatment with an E1 inhibitor: The ubiquitin E1 inhibitor PYR-41 has been shown to reduce the accumulation of ubiquitinated proteins and alleviate PR-619-induced ER stress.[4]
Variability in experimental results	Compound instability: While stable in DMSO at -80°C, the stability of PR-619 in cell culture media over extended periods may vary.[1]	1. Fresh media changes: For long-term experiments, perform regular media changes with freshly diluted PR-619. 2. Proper storage: Store PR-619 stock solutions in DMSO at -80°C in small aliquots to avoid repeated freeze-thaw cycles.[8]
Difficulty in translating in vitro findings to in vivo models	Pharmacokinetics and bioavailability: The delivery and effective concentration of PR-619 in vivo can differ significantly from in vitro conditions.	1. Start with established doses: In xenograft mouse models, daily intraperitoneal injections of 10 mg/kg have been used with minimal toxicity.[6][9] 2. Toxicity monitoring in vivo: Closely monitor animal weight and general health. At the experimental endpoint, consider histological analysis of major organs for signs of toxicity.[5]

II. Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of PR-619 toxicity?

A1: The toxicity of PR-619 is primarily linked to its mechanism of action and off-target effects. As a broad-spectrum DUB inhibitor, it causes the accumulation of polyubiquitinated proteins, which can lead to cellular stress, particularly ER stress, and subsequently trigger apoptosis.[4][5][6] At concentrations of 20 µM and higher, PR-619 also acts as a potent DNA topoisomerase II (TOP2) poison, inducing DNA double-strand breaks.[3]

Q2: How can I determine the optimal, non-toxic concentration of PR-619 for my long-term study?

A2: The optimal concentration is highly dependent on the cell line. It is essential to perform a dose-response experiment to determine the EC50 value for cytotoxicity in your specific cell line. For long-term studies, a concentration below the EC50 that still provides the desired biological effect should be chosen. It is strongly recommended that the end-user empirically determines the dose of PR-619 required for DUB inhibition with minimal toxicity for their individual cell lines.[1]

Q3: Is PR-619 stable in long-term cell culture?

A3: PR-619 is stable in DMSO when stored at -80°C.[1] However, its stability in aqueous cell culture media over several days has not been extensively reported. For long-term experiments, it is advisable to replace the media with freshly prepared PR-619 at regular intervals (e.g., every 24-48 hours) to ensure a consistent concentration.

Q4: What are the key biomarkers to monitor for PR-619 induced toxicity?

A4: To monitor for toxicity, we recommend assessing the following markers:

• ER Stress: GRP78, CHOP, and cleaved caspase-4.[5][7]

• Apoptosis: Cleaved PARP and cleaved caspases (e.g., caspase-3).[6]

• DNA Damage (for off-target TOP2 effects): Phosphorylation of histone H2A.X (γH2AX).[3]

• General DUB Inhibition: Accumulation of polyubiquitinated proteins via Western blot.[2]

Q5: Are there any known ways to counteract PR-619 toxicity?

A5: Yes, for specific toxicities:

• TOP2 Poisoning: This can be avoided by using PR-619 at concentrations below 20 µM.[3]

• ER Stress: The accumulation of ubiquitinated proteins is a primary driver of ER stress. This can be mitigated by co-treatment with a ubiquitin E1 inhibitor like PYR-41, which reduces the pool of ubiquitin available for protein conjugation.[4]

III. Quantitative Data Summary

The following tables summarize key quantitative data for PR-619 from various studies.

Table 1: In Vitro Efficacy and Cytotoxicity of PR-619

Cell Line	Assay	Parameter	Value (µM)	Reference
HCT116	Cytotoxicity (72h)	EC50	6.3	[1][2]
WI-38	Cytotoxicity (72h)	EC50	5.3	[1]
T24	Cytotoxicity	IC50	3-15 (dose-dependent)	[7]
BFTC-905	Cytotoxicity	IC50	3-15 (dose-dependent)	[7]
OLN-t40	Cytotoxicity (24h)	-	7-10 (narrow range)	[6]

Table 2: IC50/EC50 Values of PR-619 for Specific Deubiquitinating Enzymes (Cell-free assays)

| Enzyme | Parameter | Value (µM) | Reference | | :--- | :--- | :--- | :--- | :--- | | Multiple DUBs | EC50 | 1-20 |[2] | | USP2 | EC50 | 7.2 |[6] | | USP4 | EC50 | 3.93 |[6] | | USP5 | EC50 | 8.61 |[6] | | USP7 | EC50 | 6.86 |[6] | | USP8 | EC50 | 4.9 |[6] | | JOSD2 | EC50 | 1.17 |[2] | | SENP6 core | EC50 | 2.37 |[2] | | UCH-L3 | EC50 | 2.95 |[2] |

IV. Experimental Protocols

Protocol 1: Determining Optimal PR-619 Concentration for Long-Term In Vitro Studies

• Cell Seeding: Plate cells at a density that will not result in over-confluence during the course of the experiment. The optimal seeding density should be determined for each cell line.[8]

• Dose-Response: Treat cells with a range of PR-619 concentrations (e.g., 0.5 µM to 50 µM) for a period relevant to your short-term endpoint (e.g., 72 hours).[2]

• Cytotoxicity Assay: Assess cell viability using a standard method such as an MTT or resazurin-based assay.[2]

• EC50 Calculation: Calculate the EC50 value for cytotoxicity.

• Long-Term Concentration Selection: For long-term studies, select a concentration well below the EC50 that still demonstrates the desired level of DUB inhibition (e.g., assess polyubiquitin accumulation by Western blot).

• Pilot Long-Term Study: Perform a pilot experiment for the intended duration of your study using the selected concentration. Monitor cell morphology and the toxicity biomarkers mentioned in the FAQs.

• Refine Concentration: Adjust the concentration or consider intermittent dosing based on the results of the pilot study.

Protocol 2: Monitoring PR-619-Induced ER Stress

• Cell Treatment: Treat cells with the determined optimal concentration of PR-619 for various time points (e.g., 6, 12, 24, 48 hours).

• Cell Lysis: Harvest cells and prepare whole-cell lysates.

• Western Blot Analysis: Perform Western blotting to detect the expression levels of key ER stress markers:

  • GRP78 (Bip)

  • CHOP (GADD153)

  • Cleaved Caspase-4

• Data Analysis: Quantify the changes in protein expression relative to an untreated control. A significant increase in these markers indicates the induction of ER stress.

V. Visualizations

Signaling Pathways and Experimental Workflows

Caption: PR-619's primary and off-target toxicity pathways.

Caption: Recommended workflow for optimizing PR-619 use in long-term studies.

References

• 1. lifesensors.com [lifesensors.com]
• 2. selleckchem.com [selleckchem.com]
• 3. The Deubiquitinating Enzyme Inhibitor PR-619 is a Potent DNA Topoisomerase II Poison - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of deubiquitination by PR-619 induces apoptosis and autophagy via ubi-protein aggregation-activated ER stress in oesophageal squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. lifesensors.com [lifesensors.com]
• 9. The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]

PR-619 treatment duration for optimal DUB inhibition

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on the use of PR-619, a broad-spectrum deubiquitinase (DUB) inhibitor. Here you will find answers to frequently asked questions, troubleshooting tips, and detailed experimental protocols to ensure optimal DUB inhibition in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended concentration and treatment duration for PR-619 to achieve optimal DUB inhibition?

The optimal concentration and duration of PR-619 treatment are highly dependent on the cell line and the specific experimental goals. Based on published data, a good starting point for most cell-based assays is a concentration range of 5-20 µM for a duration of 2 to 24 hours.[1][2] It is crucial to perform a dose-response and time-course experiment for your specific cell line to determine the optimal conditions.[3][4]

Q2: How can I confirm that PR-619 is effectively inhibiting DUBs in my experiment?

The most common method to verify DUB inhibition is to assess the accumulation of polyubiquitinated proteins via Western blot analysis.[3] Following treatment with PR-619, cell lysates should exhibit a significant increase in high molecular weight ubiquitin smears compared to vehicle-treated controls.[3]

Q3: What are the known off-target effects of PR-619?

While PR-619 is a broad-spectrum DUB inhibitor, it has been shown to act as a potent DNA topoisomerase II (TOP2) poison at concentrations above 20 µM.[2][5] This can lead to the formation of TOP2-DNA covalent complexes and induce DNA double-strand breaks.[2] Therefore, it is recommended to use the lowest effective concentration for DUB inhibition to minimize these off-target effects.[2][5]

Q4: Is PR-619 cytotoxic?

Yes, PR-619 can exhibit cytotoxicity, which is both time- and concentration-dependent.[4] Cytotoxicity has been observed in various cancer cell lines with EC50 values in the low micromolar range after 72 hours of treatment.[4] It is advisable to assess the cytotoxic effects of PR-619 on your specific cell line using assays such as MTT or resazurin.[6][7]

Q5: How should I prepare and store PR-619 stock solutions?

PR-619 is soluble in DMSO.[6] For a 10 mM stock solution, dissolve 5 mg of PR-619 in 2.24 ml of DMSO.[3] It is recommended to prepare aliquots of the stock solution and store them at -80°C for up to 2 years.[1][4] Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No significant increase in polyubiquitinated proteins	- Suboptimal PR-619 concentration: The concentration used may be too low for your cell line. - Insufficient treatment time: The incubation period may be too short. - Poor cell permeability: Although generally cell-permeable, uptake can vary between cell types. - Degraded PR-619: Improper storage of the compound.	- Perform a dose-response experiment with a wider concentration range (e.g., 5-50 µM).[3] - Conduct a time-course experiment (e.g., 1, 4, 8, 24 hours).[3] - Verify the viability of your cells post-treatment. - Ensure PR-619 stock solutions are properly stored at -80°C and freshly diluted for each experiment.[1][4]
High levels of cytotoxicity observed	- Concentration is too high: The concentration of PR-619 is toxic to the cells. - Prolonged treatment duration: Extended exposure is leading to cell death. - Off-target effects: At higher concentrations (>20 µM), TOP2 poisoning can contribute to cytotoxicity.[2]	- Titrate down the concentration of PR-619. - Reduce the treatment duration. - If high concentrations are necessary, consider the potential contribution of TOP2 poisoning to your results.[2]
Inconsistent results between experiments	- Variability in cell confluency: Different cell densities can affect drug response. - Inconsistent PR-619 preparation: Errors in diluting the stock solution. - Batch-to-batch variation of PR-619: Potential for differences in compound activity between manufacturing lots.[8]	- Seed cells at a consistent density for all experiments. - Prepare fresh dilutions of PR-619 from a validated stock for each experiment. - If possible, use the same batch of PR-619 for a series of related experiments.

Data Summary

Table 1: Effective Concentrations and Treatment Times of PR-619 in Various Cell Lines

Cell Line	Concentration Range	Treatment Duration	Observed Effect	Reference
HEK293T	20 - 150 µM	0.5 - 20 hours	Increased protein polyubiquitination	[6]
HCT116	30 µM	1 - 24 hours	Accumulation of polyubiquitylated proteins	[3]
T24, BFTC-905	3 - 15 µM	24 - 72 hours	Dose- and time-dependent cytotoxicity and apoptosis	[9][10][11]
OLN-t40	7 - 12.5 µM	24 hours	Increased abundance of ubiquitinated proteins	[1]
K562	> 20 µM	2 hours	Induction of TOP2-DNA covalent complexes	[2]
A549, H2373	Not specified	Not specified	Inhibition of cell adhesion and proliferation	[12]

Table 2: In Vitro IC50/EC50 Values for PR-619

Target/Assay	Cell Line/Enzyme	IC50/EC50	Reference
USP2	Recombinant	7.2 µM	[1]
USP4	Recombinant	3.93 µM	[1]
USP5	Recombinant	8.61 µM	[1]
USP7	Recombinant	6.86 µM	[1]
USP8	Recombinant	4.9 µM	[1]
DEN1	Recombinant	5.0 µM	[4]
PLpro	Recombinant	1.4 µM	[4]
SENP2	Recombinant	~4-16 µM	[13]
Cytotoxicity	HCT116	6.3 µM (EC50)	[6]
Cytotoxicity	T24/R	Not specified	[7]

Experimental Protocols

Protocol 1: Assessment of DUB Inhibition by Western Blot

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of harvest.

• PR-619 Treatment: The following day, treat cells with the desired concentrations of PR-619 (e.g., 5, 10, 20, 50 µM) or DMSO as a vehicle control. Incubate for the desired time (e.g., 4, 8, 24 hours).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Scrape cells in ice-cold lysis buffer (e.g., RIPA buffer) supplemented with a protease inhibitor cocktail and 50 µM PR-619 to inhibit DUB activity during lysis.[4]

  • Incubate the lysate on ice for 30 minutes with vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a standard method (e.g., BCA assay).

• Western Blot Analysis:

  • Normalize protein amounts for all samples.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody against ubiquitin (e.g., P4D1 or FK2).

  • Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate for detection.

  • Image the blot to visualize the accumulation of polyubiquitinated proteins.

  • Probe for a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

Signaling Pathways and Workflows

Below are diagrams illustrating key cellular processes affected by PR-619 treatment and a typical experimental workflow.

Caption: Signaling pathways affected by PR-619 treatment.

Caption: Experimental workflow for assessing DUB inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Deubiquitinating Enzyme Inhibitor PR-619 is a Potent DNA Topoisomerase II Poison - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifesensors.com [lifesensors.com]
• 4. lifesensors.com [lifesensors.com]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Deubiquitinating enzymes and the proteasome regulate preferential sets of ubiquitin substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. Characterization of Selective Ubiquitin and Ubiquitin-Like Protease Inhibitors Using a Fluorescence-Based Multiplex Assay Format - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Deubiquitinating Enzyme (DUB) Inhibitors: PR-619 in Focus

For Researchers, Scientists, and Drug Development Professionals

Deubiquitinating enzymes (DUBs) are a large family of proteases that play a critical role in cellular homeostasis by reversing protein ubiquitination. Their involvement in numerous signaling pathways has made them attractive therapeutic targets for a range of diseases, including cancer and neurodegenerative disorders. This guide provides an objective comparison of PR-619, a widely used pan-DUB inhibitor, with other DUB inhibitors, supported by experimental data and detailed protocols.

PR-619: A Broad-Spectrum, Reversible DUB Inhibitor

PR-619 is a cell-permeable, reversible, and broad-spectrum inhibitor of deubiquitinating enzymes.[1][2] It belongs to the 2,6-diaminopyridine-3,5-bis(thiocyanate) chemical class and is known to inhibit multiple DUB subfamilies, including ubiquitin-specific proteases (USPs), ubiquitin C-terminal hydrolases (UCHs), ovarian tumor proteases (OTU), and Machado-Joseph domain proteases (MJD).[3][4] PR-619 also shows inhibitory activity against ubiquitin-like (Ubl) isopeptidases, such as SENPs and DEN1.[3][5] Its primary mechanism of action involves the non-selective inhibition of DUBs, leading to the accumulation of polyubiquitinated proteins within the cell, which in turn can trigger various cellular stress responses.[3][6]

Quantitative Performance Data

The efficacy and selectivity of PR-619 have been characterized across numerous studies. The following tables summarize its inhibitory activity and selectivity profile.

Table 1: In Vitro Inhibitory Activity of PR-619 against a Panel of Deubiquitinating and Ubiquitin-Like Isopeptidases

Target Enzyme	Enzyme Family	EC50 / IC50 (μM)	Reference
JOSD2	MJD	1.17	[2][3]
SENP6 (core)	SUMO Protease	2.37	[2][3]
UCH-L3	UCH	2.95	[2]
USP4	USP	3.93	[7]
DEN1	NEDD8 Protease	4.98	[2][5]
USP8	USP	4.9	[7]
USP7	USP	6.86	[7]
USP2	USP	7.2	[7]
USP5	USP	8.61	[7]
PLpro	OTU	14.2	[2][3]

Table 2: Selectivity Profile of PR-619 Against Non-DUB Proteases

Target Enzyme	Enzyme Family	EC50 (μM)	Reference
Calpain 1	Cysteine Protease	>50	[2]
Cathepsin D	Aspartic Protease	>50	[2]
Chymotrypsin-like (CT-L)	Threonine Protease	>50	[2][8]
MMP13	Metalloprotease	>50	[2]
Phospholipase A2 (PLA2)	Hydrolase	>50	[2]

Table 3: Comparison of PR-619 with Other DUB Inhibitors

Inhibitor	Type	Target Profile	Key Characteristics	Reference
PR-619	Reversible	Broad-Spectrum (Pan-DUB)	Inhibits multiple DUB families (USP, UCH, OTU, etc.). Useful tool for studying general effects of DUB inhibition. Can have off-target effects at high concentrations (e.g., TOP2 poisoning).	[3][4][9]
P22077	Reversible	Selective	Shows specificity towards a subset of DUBs, including USP7. Often used in contrast to PR-619 to delineate specific DUB functions.	[9][10]
RA-9	Irreversible	Non-specific	Irreversibly inhibits DUBs via a nucleophilic attack from the active site cysteine.	[11]
LDN-91946	Reversible	Specific	A specific inhibitor of Ubiquitin C-terminal Hydrolase-L1 (UCH-L1).	[11]

Signaling Pathways and Cellular Effects

PR-619 treatment impacts several critical cellular pathways due to the widespread accumulation of ubiquitinated proteins.

1. Ubiquitin-Proteasome System (UPS) Disruption: By inhibiting DUBs, PR-619 prevents the removal of ubiquitin chains from proteins, leading to their accumulation.[12] This can overwhelm the 26S proteasome, the cellular machinery responsible for degrading ubiquitinated proteins, causing a functional impairment of the UPS.[13]

PR-619 inhibits DUBs, causing poly-ubiquitinated protein accumulation.

2. Endoplasmic Reticulum (ER) Stress and Apoptosis: The buildup of polyubiquitinated proteins, particularly unfolded or misfolded ones, triggers the unfolded protein response (UPR) and induces ER stress.[14] Prolonged ER stress, marked by the activation of proteins like IRE1 and GRP78, ultimately leads to apoptosis (programmed cell death).[7][14] PR-619 has been shown to induce apoptosis and G0/G1 cell cycle arrest in various cancer cell lines.[7][14]

PR-619 induces ER stress, apoptosis, and cell cycle arrest.

3. Autophagy Activation: As a compensatory mechanism to clear the accumulating protein aggregates resulting from UPS impairment, cells often activate the autophagic pathway.[13] PR-619 treatment has been shown to induce autophagy, characterized by the recruitment of LC3 and the ubiquitin-binding protein p62 to aggresomes.[3][13]

4. Off-Target Effect: DNA Topoisomerase II (TOP2) Poisoning: It is critical for researchers to be aware that at higher concentrations (typically ≥20 µM), PR-619 can act as a potent DNA topoisomerase II (TOP2) poison.[4] This activity is independent of its DUB inhibitory function and can lead to the accumulation of DNA double-strand breaks, which can confound the interpretation of experimental results.[4]

Experimental Protocols

In Vitro DUB Inhibition Assay (Fluorescence-Based)

This protocol describes a common method to determine the half-maximal effective concentration (EC50) of an inhibitor against a purified DUB enzyme.

Workflow for an in vitro fluorescence-based DUB inhibition assay.

Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 50 mM NaCl, 5 mM DTT. Prepare fresh DTT daily.

  • Enzyme Solution: Dilute recombinant DUB enzyme to a final concentration of 2X the desired assay concentration (e.g., 50 nM for a 25 nM final concentration) in assay buffer.

  • Inhibitor Solution: Prepare a 10 mM stock solution of PR-619 in DMSO. Perform serial dilutions in assay buffer to create a range of concentrations for testing (e.g., from 200 µM to 10 nM).

  • Substrate Solution: Prepare a 2X final concentration of a fluorogenic substrate like Ubiquitin-AMC (Ub-AMC) (e.g., 2 µM for a 1 µM final concentration) in assay buffer.[15]

• Assay Procedure (96-well plate format):

  • Add 50 µL of the DUB enzyme solution to each well.

  • Add 25 µL of the PR-619 serial dilutions to the appropriate wells. For controls, add 25 µL of assay buffer with DMSO (negative control) or a known potent inhibitor like N-ethylmaleimide (positive control).

  • Pre-incubate the plate at room temperature for 30 minutes to allow the inhibitor to bind to the enzyme.[3]

  • Initiate the reaction by adding 25 µL of the Ub-AMC substrate solution to all wells.

• Data Acquisition and Analysis:

  • Immediately place the plate in a fluorescence plate reader.

  • Monitor the increase in fluorescence (Excitation: ~380 nm, Emission: ~460 nm) over time (e.g., every minute for 30-60 minutes) at room temperature.[15]

  • Determine the initial reaction velocity (slope of the linear phase) for each concentration.

  • Calculate the percent inhibition relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.[3]

Cell-Based Western Blot Analysis of Polyubiquitination

This protocol verifies the activity of PR-619 in a cellular context by detecting the accumulation of polyubiquitinated proteins.

Methodology:

• Cell Culture and Treatment:

  • Plate cells (e.g., HEK293T or HCT116) in a 6-well plate and grow to 70-80% confluency.

  • Treat the cells with various concentrations of PR-619 (e.g., 5, 10, 20, 50 µM) or a DMSO vehicle control for a specified time (e.g., 4, 8, or 24 hours).[3]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse the cells on ice using RIPA buffer supplemented with a protease inhibitor cocktail and 50 µM PR-619 to prevent deubiquitination during lysis.[8]

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Western Blotting:

  • Determine the protein concentration of the supernatant using a BCA assay.

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE on a 4-15% gradient gel and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody against Ubiquitin (e.g., P4D1 or FK2 clones).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate. A high-molecular-weight smear indicates the accumulation of polyubiquitinated proteins.[6]

  • Re-probe the blot with an antibody against a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

Cell Viability (MTT) Assay

This protocol measures the cytotoxic effects of DUB inhibitors on cell lines.

Methodology:

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Inhibitor Treatment: Replace the medium with fresh medium containing serial dilutions of PR-619 (e.g., 0.1 to 50 µM) or a DMSO vehicle control.

• Incubation: Incubate the cells for a desired period (e.g., 24, 48, or 72 hours).[14]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the DMSO control wells to determine the percentage of cell viability. Plot the viability against inhibitor concentration to calculate the EC50 value for cytotoxicity.[14]

References

• 1. apexbt.com [apexbt.com]
• 2. adooq.com [adooq.com]
• 3. selleckchem.com [selleckchem.com]
• 4. The Deubiquitinating Enzyme Inhibitor PR-619 is a Potent DNA Topoisomerase II Poison - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of Selective Ubiquitin and Ubiquitin-Like Protease Inhibitors Using a Fluorescence-Based Multiplex Assay Format - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lifesensors.com [lifesensors.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. lifesensors.com [lifesensors.com]
• 9. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 10. New Study Demonstrates Selectivity of Novel Anti-Tumor Compound | Technology Networks [technologynetworks.com]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. researchgate.net [researchgate.net]
• 13. Inhibition of protein deubiquitination by PR-619 activates the autophagic pathway in OLN-t40 oligodendroglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

A Comparative Guide: The Broad-Spectrum Inhibitor PR-619 Versus Specific USP7 Inhibitors

In the landscape of cancer therapeutics and cell biology research, targeting the ubiquitin-proteasome system has emerged as a highly promising strategy. Deubiquitinating enzymes (DUBs) are key regulators of this system, reversing the ubiquitination process to control protein stability and function. Among the nearly 100 DUBs in the human genome, Ubiquitin-Specific Protease 7 (USP7) has garnered significant attention as a therapeutic target, primarily due to its role in regulating critical tumor suppressor and oncogenic pathways.[1][2][3]

This guide provides an objective comparison between PR-619 , a well-known broad-spectrum DUB inhibitor, and the growing class of specific USP7 inhibitors . We will delve into their mechanisms of action, comparative efficacy based on experimental data, and the methodologies used to evaluate them, providing researchers and drug developers with the critical information needed to select the appropriate tool or therapeutic strategy.

Mechanism of Action: A Tale of Two Strategies

The fundamental difference between PR-619 and specific USP7 inhibitors lies in their target selectivity.

PR-619: The Pan-DUB Inhibitor

PR-619 is a cell-permeable, reversible, non-selective DUB inhibitor.[4][5] It does not target a single DUB but rather inhibits a wide array of them, including members of the USP, UCH, OTU, and MJD classes.[4][6][7] Its mechanism involves the general inhibition of isopeptidase activity, leading to a global accumulation of polyubiquitinated proteins within the cell.[4][8] This widespread disruption of protein homeostasis induces significant cellular stress, particularly endoplasmic reticulum (ER) stress, which can trigger apoptosis and autophagy.[1][9][10][11] At higher concentrations (above 20 µM), PR-619 has also been shown to act as a DNA topoisomerase II poison, adding another layer to its cytotoxic effects.[6]

Specific USP7 Inhibitors: A Targeted Approach

In contrast, specific USP7 inhibitors are designed for high potency and selectivity against USP7.[12][13] Their primary anti-cancer mechanism is centered on the MDM2-p53 tumor suppressor axis .[3][14][15] USP7 deubiquitinates and stabilizes MDM2, an E3 ubiquitin ligase that targets the tumor suppressor p53 for proteasomal degradation.[14][15] By inhibiting USP7, these compounds cause the destabilization and degradation of MDM2. The resulting decrease in MDM2 levels leads to the accumulation and activation of p53, which can then initiate cell cycle arrest and apoptosis in cancer cells.[14][16] This p53-dependent mechanism is a hallmark of selective USP7 inhibition.[16]

Data Presentation: Quantitative Comparison

The following tables summarize the quantitative data comparing the properties, potency, and cellular effects of PR-619 and representative specific USP7 inhibitors.

Table 1: General Properties of PR-619 vs. Specific USP7 Inhibitors

Feature	PR-619	Specific USP7 Inhibitors (e.g., XL177A, FX1-5303)
Target(s)	Broad-spectrum DUBs (USP2, 4, 5, 7, 8, UCH-L1/L3, etc.)[4][7][9]	Highly selective for USP7[14][16]
Primary Mechanism	Global accumulation of polyubiquitinated proteins, ER stress[10][11]	Stabilization of p53 via MDM2 degradation[14][15]
Reversibility	Reversible[4][8]	Can be reversible or irreversible (e.g., XL177A is irreversible)[16]
Known Off-Targets	DNA Topoisomerase II poison at higher concentrations (>20 µM)[6]	Generally high selectivity across the proteome[16]

Table 2: Comparative In Vitro Potency (IC₅₀/EC₅₀ Values)

Inhibitor	Target DUB	IC₅₀ / EC₅₀ (µM)	Reference
PR-619	USP7	6.86	[9]
USP2	7.2	[9]
USP4	3.93	[9]
USP5	8.61	[9]
USP8	4.9	[9]
JOSD2	1.17	[4]
UCH-L3	2.95	[4]
XL177A	USP7	<0.001 (sub-nM)	[16]
FX1-5303	USP7	0.00029 (0.29 nM)	[14]
P5091	USP7	0.0281 (28.1 nM)	[17]

Table 3: Comparative Cellular Effects

Inhibitor	Cell Line	Effect	EC₅₀ / IC₅₀ (µM)	Key Molecular Changes	Reference
PR-619	HCT116	Cell Death	6.3 - 6.5	Increased polyubiquitination, ER stress	[4][8]
T24, BFTC-905	Cytotoxicity	~5-10 (at 48h)	Apoptosis, PARP cleavage, Bcl-2 downregulation	[1]
FX1-5303	MM.1S	Cell Viability	0.015 (15 nM)	p53 accumulation	[14]
MM.1S	p53 Accumulation	0.0056 (5.6 nM)	p53 and p21 upregulation	[14]
S-205474	H929	Cell Viability	0.0088 (8.8 nM)	Apoptosis, p53/p21 activation, PARP cleavage	[18]

Visualizing the Mechanisms and Workflows

Diagrams created using Graphviz DOT language illustrate the key pathways and processes discussed.

Caption: The USP7-MDM2-p53 signaling pathway and the mechanism of specific USP7 inhibitors.

Caption: Logical diagram comparing the target scope of PR-619 and a specific USP7 inhibitor.

Caption: Standard experimental workflow for comparing DUB inhibitors.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental findings. Below are standard protocols for key assays.

Deubiquitinase (DUB) Activity Assay (Fluorescence-based)

This protocol is used to determine the in vitro potency (IC₅₀) of inhibitors against a specific DUB.

• Principle: This assay measures the cleavage of a fluorogenic substrate, Ubiquitin-7-Amino-4-methylcoumarin (Ub-AMC), by a DUB enzyme.[19] Cleavage releases free AMC, which fluoresces, allowing for real-time monitoring of enzyme activity.

• Reagents & Materials:

  • Recombinant DUB enzyme (e.g., USP7)

  • DUB Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 50 mM KCl, 5 mM MgCl₂, 1 mM DTT)

  • Ub-AMC substrate

  • Test inhibitors (PR-619, specific USP7 inhibitor) dissolved in DMSO

  • 96-well or 384-well black assay plates

  • Fluorescence plate reader (Excitation: ~360-380 nm, Emission: ~460 nm)

• Procedure:

  • Prepare serial dilutions of the test inhibitors in DUB Assay Buffer.

  • In the assay plate, add the recombinant DUB enzyme to each well (except for no-enzyme controls).

  • Add the diluted inhibitors to the wells and pre-incubate for 15-30 minutes at room temperature.[4] This allows the inhibitor to bind to the enzyme. Include DMSO-only wells as a vehicle control (100% activity) and a known potent inhibitor or no enzyme as a background control (0% activity).

  • Initiate the reaction by adding Ub-AMC substrate to all wells.

  • Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence over time (kinetic read) or after a fixed incubation period (endpoint read).

  • Calculate the rate of reaction for each inhibitor concentration.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.[4]

Cell Viability Assay (Resazurin-based)

This protocol measures the cytotoxicity (EC₅₀) of the inhibitors on cancer cell lines.

• Principle: Resazurin (a blue, non-fluorescent dye) is reduced by metabolically active, viable cells to the highly fluorescent pink product, resorufin. The amount of fluorescence is directly proportional to the number of living cells.

• Reagents & Materials:

  • Cancer cell line of interest (e.g., HCT116, T24)

  • Complete cell culture medium

  • Test inhibitors dissolved in DMSO

  • Resazurin sodium salt solution

  • 96-well clear-bottom cell culture plates

  • Fluorescence plate reader (Excitation: ~530-560 nm, Emission: ~590 nm)

• Procedure:

  • Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of the test inhibitors in complete culture medium.

  • Remove the old medium from the cells and add the medium containing the inhibitors. Include DMSO-only wells as a vehicle control.

  • Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).[1]

  • Add Resazurin solution to each well and incubate for an additional 2-4 hours, allowing viable cells to convert it to resorufin.[4]

  • Measure the fluorescence intensity using a plate reader.

  • Normalize the fluorescence readings to the vehicle control (100% viability) and a no-cell control (0% viability).

  • Plot the percent viability against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the EC₅₀ value.[4]

Western Blotting for Protein Expression

This protocol is used to analyze changes in the levels of key proteins (e.g., p53, MDM2, poly-ubiquitin) following inhibitor treatment.

• Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and detected using specific primary antibodies and enzyme-conjugated secondary antibodies.

• Reagents & Materials:

  • Treated cells

  • Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Protein quantification assay kit (e.g., BCA assay)

  • SDS-PAGE gels, running buffer, and electrophoresis equipment

  • PVDF or nitrocellulose membranes and transfer apparatus

  • Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-p53, anti-MDM2, anti-Ubiquitin, anti-GAPDH/β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate (ECL) and imaging system

• Procedure:

  • Treat cells with the inhibitors for the desired time.

  • Wash cells with cold PBS and lyse them using Lysis Buffer.

  • Clear the lysates by centrifugation and determine the protein concentration of the supernatant.

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a membrane.

  • Block the membrane for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again, apply the ECL substrate, and visualize the protein bands using an imaging system. Use a loading control like GAPDH or β-actin to ensure equal protein loading.

Conclusion: Choosing the Right Inhibitor

The choice between PR-619 and a specific USP7 inhibitor is entirely dependent on the research or therapeutic goal.

• PR-619 serves as an invaluable research tool for studying the global consequences of DUB inhibition. Its broad-spectrum activity allows for the investigation of cellular processes that are heavily reliant on the overall ubiquitin landscape. Its induction of ER stress and general protein aggregation makes it a potent cytotoxic agent, though its lack of specificity is a significant hurdle for therapeutic development due to the high potential for off-target effects and toxicity.[6][8]

• Specific USP7 inhibitors represent a more refined, therapeutically relevant approach. Their high potency and selectivity offer a clear, p53-dependent mechanism of action, which is particularly attractive for treating p53 wild-type cancers.[16] The development of these molecules has provided powerful chemical probes to dissect the specific roles of USP7 in cancer biology.[14][20] While several specific USP7 inhibitors have shown promising preclinical activity in vitro and in vivo, none have yet entered clinical trials.[2][3][13]

References

• 1. The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What USP7 inhibitors are in clinical trials currently? [synapse.patsnap.com]
• 3. Frontiers | Highlights in USP7 inhibitors for cancer treatment [frontiersin.org]
• 4. selleckchem.com [selleckchem.com]
• 5. PR 619, DUB inhibitor (CAS 2645-32-1) | Abcam [abcam.com]
• 6. The Deubiquitinating Enzyme Inhibitor PR-619 is a Potent DNA Topoisomerase II Poison - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. lifesensors.com [lifesensors.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of deubiquitination by PR‐619 induces apoptosis and autophagy via ubi‐protein aggregation‐activated ER stress in oesophageal squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What are USP7 inhibitors and how do they work? [synapse.patsnap.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Ubiquitin-specific protease 7 inhibitors reveal a differentiated mechanism of p53-driven anti-cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. wuxibiology.com [wuxibiology.com]
• 16. researchgate.net [researchgate.net]
• 17. USP7 Inhibitors in Cancer Immunotherapy: Current Status and Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 18. | BioWorld [bioworld.com]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Genetic Knockdown of DUBs Versus PR-619 Inhibition

For researchers, scientists, and drug development professionals navigating the complexities of the ubiquitin-proteasome system, the choice between targeted genetic knockdown of deubiquitinating enzymes (DUBs) and the use of broad-spectrum inhibitors like PR-619 is a critical decision that shapes experimental outcomes and interpretation. This guide provides an objective comparison of these two methodologies, supported by experimental data, to aid in the selection of the most appropriate approach for your research needs.

The regulation of protein ubiquitination by DUBs is a key cellular process, and its dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. Both genetic knockdown, typically using small interfering RNA (siRNA) or short hairpin RNA (shRNA), and pharmacological inhibition offer powerful tools to probe DUB function. However, they operate through fundamentally different mechanisms, leading to distinct advantages and disadvantages.

At a Glance: Key Differences

Feature	Genetic Knockdown (siRNA/shRNA)	PR-619 Inhibition
Targeting	Specific to the mRNA of a single DUB	Broad-spectrum, inhibits multiple DUBs
Mechanism	Reduces the total protein level of the target DUB	Reversibly inhibits the catalytic activity of DUBs
Temporal Control	Onset of effect is slower (24-72 hours) and can be long-lasting	Rapid and reversible onset and cessation of inhibition
Specificity	Potential for off-target mRNA silencing	Known off-target effects at higher concentrations
Compensation	May induce compensatory upregulation of other DUBs	Acute treatment is less likely to trigger compensation

Delving Deeper: A Quantitative Comparison

PR-619: A Potent, Broad-Spectrum Inhibitor

PR-619 is a cell-permeable, reversible, and broad-spectrum inhibitor of DUBs. It has been shown to inhibit a wide range of DUBs from different families, including USPs, UCHs, OTUs, and MJDs.[1][2] This broad activity leads to a global increase in protein ubiquitination within the cell.

Parameter	Value	Cell Line/System
EC50 (Cell-free assay)	1-20 µM	Various DUBs
EC50 (HCT116 cell death)	6.3 µM	HCT116
EC50 (WI-38 cytotoxicity)	5.3 µM (72h)	WI-38
Effective Concentration (in cells)	5-50 µM	Various

Table 1: Quantitative data on the activity of PR-619.

Genetic Knockdown: Precision with Caveats

Genetic knockdown via siRNA offers the advantage of targeting a single DUB, allowing for the investigation of its specific roles. The efficiency of knockdown, however, can vary depending on the siRNA sequence, cell type, and transfection efficiency. It is crucial to validate knockdown at both the mRNA and protein levels.

DUB Target	Knockdown Efficiency	Method	Cell Line
USP7	>80%	shRNA	Glioblastoma cells
UCH-L1	~70%	siRNA	SH-SY5Y
ATXN3	>60%	siRNA	HeLa

Table 2: Representative reported knockdown efficiencies for specific DUBs.

Experimental Considerations and Methodologies

The choice between genetic knockdown and PR-619 inhibition will depend on the specific research question.

When to Choose Genetic Knockdown:

• To investigate the function of a specific DUB.

• For long-term studies where sustained loss of a DUB is required.

• When the scaffolding function of the DUB, independent of its catalytic activity, is of interest.

When to Choose PR-619 Inhibition:

• To study the global effects of DUB inhibition.

• For acute and reversible inhibition to study dynamic cellular processes.

• As a tool to rapidly screen for the involvement of DUBs in a particular pathway.

Experimental Protocols

Protocol 1: Genetic Knockdown of a Target DUB using siRNA

• Cell Seeding: Plate cells in a 6-well plate at a density that will result in 50-70% confluency at the time of transfection.

• siRNA Preparation: On the day of transfection, dilute the specific DUB-targeting siRNA and a non-targeting control siRNA in serum-free medium. In a separate tube, dilute the transfection reagent.

• Transfection: Combine the diluted siRNA and transfection reagent, incubate at room temperature for 15-20 minutes to allow complex formation, and then add the mixture to the cells.

• Incubation: Incubate the cells for 24-72 hours. The optimal time will depend on the stability of the target protein.

• Validation: Harvest the cells and validate the knockdown efficiency by quantitative RT-PCR (for mRNA levels) and Western blotting (for protein levels).

• Functional Assays: Perform downstream functional assays (e.g., apoptosis assay, cell cycle analysis, or substrate ubiquitination analysis).

Protocol 2: Inhibition of DUBs using PR-619

• Cell Seeding: Plate cells in a suitable format (e.g., 96-well plate for viability assays, 6-well plate for Western blotting) and allow them to adhere overnight.

• PR-619 Preparation: Prepare a stock solution of PR-619 in DMSO. On the day of the experiment, dilute the stock solution to the desired final concentrations in cell culture medium.

• Treatment: Remove the old medium from the cells and add the medium containing PR-619 or a vehicle control (DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 4-24 hours).

• Functional Assays: Perform downstream assays. For example, to assess the accumulation of polyubiquitinated proteins, lyse the cells and perform a Western blot using an anti-ubiquitin antibody.

Visualizing the Approaches

Signaling Pathway Context

DUBs are integral to numerous signaling pathways. The choice of knockdown or inhibition can have different consequences on these pathways.

References

• 1. Specificity of small molecule inhibitors for deubiquitinating enzymes in living cells assessed by activity-based proteomics | Technology Networks [technologynetworks.com]
• 2. selleckchem.com [selleckchem.com]

A Head-to-Head Comparison: PR-619 and MG132 in the Realm of Proteostasis Modulation

In the intricate world of cellular regulation, the ubiquitin-proteasome system (UPS) stands as a cornerstone of protein quality control. Its precise functioning is paramount for cellular health, and its dysregulation is implicated in a host of diseases, including cancer and neurodegenerative disorders. Consequently, molecules that modulate the UPS are invaluable tools for researchers and hold immense therapeutic potential. This guide provides a comprehensive comparison of two widely used modulators: PR-619, a broad-spectrum deubiquitinase (DUB) inhibitor, and MG132, a potent proteasome inhibitor.

Mechanism of Action: A Tale of Two Intervention Points

The fundamental difference between PR-619 and MG132 lies in their point of intervention within the UPS. The UPS is a multi-step pathway that tags proteins for degradation with ubiquitin molecules, which are then recognized and degraded by the proteasome.

MG132 acts at the final step of this pathway. It is a peptide aldehyde that reversibly inhibits the chymotrypsin-like activity of the 26S proteasome, the cellular machinery responsible for degrading ubiquitinated proteins.[1] By blocking the proteasome, MG132 leads to the accumulation of polyubiquitinated proteins that are destined for, but cannot be processed by, the proteasome.[1]

PR-619 , on the other hand, targets the deubiquitinating enzymes (DUBs). DUBs are responsible for removing ubiquitin tags from proteins, thereby rescuing them from proteasomal degradation. PR-619 is a broad-spectrum, reversible DUB inhibitor, meaning it inhibits a wide range of DUBs.[2] This inhibition prevents the removal of ubiquitin chains, leading to an accumulation of polyubiquitinated proteins throughout the cell.[3] While PR-619 does not directly inhibit the proteasome, the resulting surge in ubiquitinated proteins can indirectly impair proteasome function.[3]

Figure 1. Mechanism of action of PR-619 and MG132 within the Ubiquitin-Proteasome System.

Comparative Performance: A Data-Driven Overview

The distinct mechanisms of PR-619 and MG132 translate to differences in their cellular effects and potency. The following tables summarize key quantitative data from various studies.

Compound	Target	Reported IC50/EC50 Values	Cell Line	Assay Duration	Reference
PR-619	Pan-Deubiquitinase	EC50: 6.5 µM	HCT116 (Colon Cancer)	72 hours	[3]
EC50: 5.3 µM	WI-38 (Normal Lung Fibroblast)	72 hours	[3]
IC50: ~7-10 µM	OLN-t40 (Oligodendroglial)	24 hours	[4]
IC50: Varies (see original paper)	T24, K9TCC-PU-NK, RDSVS-TCC1 (Bladder Cancer)	24, 48, 72 hours	[5]
MG132	Proteasome (Chymotrypsin-like)	IC50: 100 nM (in vitro)	N/A (Enzymatic Assay)	N/A	[6][7]
IC50: 18.5 µM	C6 (Glioma)	24 hours	[8]
Reduces viability to ~46% at 2 µM	ES-2 (Ovarian Cancer)	18 hours	[9]
Reduces viability to ~38% at 2 µM	HEY-T30 (Ovarian Cancer)	18 hours	[9]
Reduces viability to ~24% at 2 µM	OVCAR-3 (Ovarian Cancer)	18 hours	[9]

Table 1: Comparative Cytotoxicity of PR-619 and MG132 in Various Cell Lines.

Study Focus	PR-619 Effect	MG132 Effect	Key Findings	Reference
Ubiquitin Landscape (Jurkat Cells)	Induces significant changes in the ubiquitin landscape.	Induces significant changes in the ubiquitin landscape.	Not all ubiquitination sites regulated by either inhibitor are likely substrates for the ubiquitin-proteasome system.	[10]
Ubiquitin Substrate Regulation (U2OS Cells)	Enriches for a distinct set of ubiquitinated proteins compared to MG132. 67% of enriched proteins were not identified with MG132 treatment.	Enriches for a different set of ubiquitinated proteins.	DUBs and the proteasome regulate preferential sets of ubiquitin substrates.	[11]

Table 2: Comparative Effects on the Cellular Ubiquitinome.

Signaling Pathways: A Cascade of Cellular Responses

Both PR-619 and MG132 trigger a cascade of downstream signaling events, primarily stemming from the accumulation of ubiquitinated proteins and the ensuing cellular stress.

A key pathway affected by both is the Endoplasmic Reticulum (ER) Stress Response . The accumulation of misfolded and ubiquitinated proteins in the ER lumen triggers the Unfolded Protein Response (UPR), a signaling network aimed at restoring ER homeostasis. However, prolonged or severe ER stress can lead to apoptosis. Studies have shown that both PR-619 and MG132 can induce ER stress-related apoptosis.[4][12][13][14]

Figure 2. Induction of ER Stress and Apoptosis by PR-619 and MG132.

MG132 is also well-documented for its impact on the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway . NF-κB is a key transcription factor that regulates inflammation, immunity, and cell survival. Its activation is tightly controlled by the inhibitor of κB (IκB), which is targeted for proteasomal degradation upon signaling. By inhibiting the proteasome, MG132 prevents IκB degradation, thereby sequestering NF-κB in the cytoplasm and inhibiting its activity.[15][16] Interestingly, some studies suggest that MG132 can also inhibit NF-κB activation through an ER stress-mediated mechanism.[13] The effect of PR-619 on the NF-κB pathway is less direct and not as extensively characterized, though DUBs are known to play a crucial role in regulating this pathway.[16]

References

• 1. De-ubiquitination assay [bio-protocol.org]
• 2. selleckchem.com [selleckchem.com]
• 3. lifesensors.com [lifesensors.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Ubiquitin-Specific Proteases as Potential Therapeutic Targets in Bladder Cancer—In Vitro Evaluation of Degrasyn and PR-619 Activity Using Human and Canine Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. MG-132 | Cell Signaling Technology [cellsignal.com]
• 8. Proteasome inhibitor MG-132 induces C6 glioma cell apoptosis via oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Proteasome Inhibitor MG-132 and PKC-ι-Specific Inhibitor ICA-1S Degrade Mutant p53 and Induce Apoptosis in Ovarian Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methods for quantification of in vivo changes in protein ubiquitination following proteasome and deubiquitinase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Deubiquitinating enzymes and the proteasome regulate preferential sets of ubiquitin substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Proteasome inhibitor MG132-induced apoptosis via ER stress-mediated apoptotic pathway and its potentiation by protein tyrosine kinase p56lck in human Jurkat T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inhibition of NF-κB by MG132 through ER stress-mediated induction of LAP and LIP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. spandidos-publications.com [spandidos-publications.com]
• 15. google.com [google.com]
• 16. Regulation of NF-κB by deubiquitinases - PMC [pmc.ncbi.nlm.nih.gov]

PR-619 Inhibitor: A Comparative Guide to its Cross-Reactivity Profile

For Researchers, Scientists, and Drug Development Professionals

PR-619 is a potent, reversible, and cell-permeable broad-spectrum inhibitor of deubiquitinating enzymes (DUBs). Its ability to inhibit a wide range of DUBs makes it a valuable tool for studying the roles of ubiquitination in various cellular processes. However, its utility in targeted research is contingent on a thorough understanding of its cross-reactivity profile. This guide provides an objective comparison of PR-619's performance against various enzymes, supported by experimental data, to aid researchers in designing and interpreting their experiments.

Data Presentation: Quantitative Inhibitor Activity

The following table summarizes the half-maximal inhibitory and effective concentrations (IC50/EC50) of PR-619 against a panel of deubiquitinating enzymes and other relevant off-targets. This data provides a quantitative overview of PR-619's potency and selectivity.

Target Family	Target	IC50 / EC50 (µM)	Notes
Deubiquitinating Enzymes (DUBs)
USP	USP2	7.2[1]
USP4	3.93[1]
USP5	8.61[1]
USP7	6.86[1]
USP8	4.9[1]
General DUB panel	1-20[2]	Broad inhibition across USP, UCH, OTU, and MJD classes.[3]
Other Ubiquitin/UBL Processing Enzymes
deISGylase	PLpro	Inhibited	Specific IC50 not reported.
deNEDDylase	DEN1	Inhibited	Specific IC50 not reported.
deSUMOylase	SENP6	Inhibited	Specific IC50 not reported.
Off-Target
DNA Topoisomerase II	TOP2A, TOP2B	Poisoning activity observed at >20 µM[3]	Induces covalent DNA complexes.[3]
Other Cysteine Proteases	Cathepsin B, Calpain 1	Not a target	[3]

Comparative Analysis with Other DUB Inhibitors

PR-619's broad-spectrum nature distinguishes it from more selective DUB inhibitors.

• P22077: A structural analog of the USP7 inhibitor P5091, P22077 demonstrates greater selectivity for a subset of DUBs, including USP7, when compared to the broad inhibition profile of PR-619.[4] This makes P22077 a more suitable tool for studying the specific roles of USP7.

• HBX 41,108: Similar to PR-619, HBX 41,108 is a broad-spectrum DUB inhibitor.[5] However, it has also been reported to inhibit other proteases like caspase 3, highlighting the importance of thorough cross-reactivity profiling for any DUB inhibitor.

The choice between a broad-spectrum inhibitor like PR-619 and a more selective compound depends on the research question. PR-619 is ideal for studying the global effects of DUB inhibition, while selective inhibitors are necessary for dissecting the functions of individual DUBs.

Mandatory Visualization

Signaling Pathway: The Ubiquitin-Proteasome System

The following diagram illustrates the central role of deubiquitinating enzymes (DUBs) in the ubiquitin-proteasome system, the pathway broadly affected by PR-619.

Caption: The Ubiquitin-Proteasome System and the inhibitory action of PR-619 on DUBs.

Experimental Workflow: Assessing DUB Inhibition

This diagram outlines a typical workflow for evaluating the efficacy of a DUB inhibitor like PR-619.

Caption: Experimental workflow for characterizing the activity of PR-619.

Experimental Protocols

Biochemical Deubiquitinase (DUB) Activity Assay (Ub-PLA2 based)

This assay measures the ability of an inhibitor to block the cleavage of a fluorogenic DUB substrate.

Materials:

• Recombinant DUB enzyme

• PR-619 inhibitor

• Ub-PLA2 substrate and NBD C6-HPC (fluorescent reporter)

• DUB assay buffer: 20 mM Tris-HCl, pH 8.0, 2 mM CaCl2, 2 mM β-mercaptoethanol

• 96-well plate

• Fluorescence plate reader

Protocol:

• Prepare serial dilutions of PR-619 in DUB assay buffer.

• In a 96-well plate, pre-incubate the recombinant DUB enzyme with the various concentrations of PR-619 or vehicle control (e.g., 2% v/v DMSO) for 30 minutes at room temperature.[2]

• Initiate the reaction by adding the Ub-PLA2 and NBD C6-HPC substrate mixture to each well.

• Immediately begin monitoring the fluorescence signal at room temperature using a fluorescence plate reader.

• Record the rate of fluorescent product liberation within the linear range of the assay.

• Calculate the percent inhibition for each PR-619 concentration relative to the vehicle control.

• Determine the EC50 value by fitting the data to a sigmoidal dose-response curve.

Trapped in Agarose DNA Immunostaining (TARDIS) Assay for DNA Topoisomerase II Poisoning

This method detects and quantifies covalent complexes between DNA topoisomerase II (TOP2) and DNA, which are induced by TOP2 poisons.

Materials:

• Cell line (e.g., K562)

• PR-619 inhibitor and a known TOP2 poison (e.g., etoposide) as a positive control

• Microscope slides

• Agarose

• Lysis buffer

• Primary antibodies against TOP2A and TOP2B

• Fluorescently labeled secondary antibodies

• Fluorescence microscope

Protocol:

• Treat cells with various concentrations of PR-619, etoposide, or vehicle control for a defined period (e.g., 2 hours).

• Embed the treated cells in agarose on microscope slides.

• Lyse the cells and remove soluble proteins by high-salt/detergent extraction, leaving the genomic DNA trapped in the agarose.

• Fix the DNA-protein complexes.

• Incubate the slides with primary antibodies specific for TOP2A or TOP2B.

• Wash and incubate with fluorescently labeled secondary antibodies.

• Visualize and quantify the fluorescence signal per nucleus using a fluorescence microscope. An increase in fluorescence intensity compared to the control indicates the formation of TOP2-DNA covalent complexes.

Mass Spectrometry-Based Quantification of Cellular Polyubiquitination

This powerful technique allows for the global and site-specific quantification of protein ubiquitination in response to DUB inhibition.

Materials:

• Cell line (e.g., Jurkat)

• PR-619 inhibitor

• Lysis buffer

• Trypsin

• Antibody for enrichment of di-glycine remnant (K-ε-GG) containing peptides

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Protocol:

• Treat cells with PR-619 or vehicle control.

• Lyse the cells and denature the proteins.

• Digest the protein lysate into peptides using trypsin. This cleavage leaves a di-glycine remnant on ubiquitinated lysine residues.

• Enrich the ubiquitinated peptides using an antibody that specifically recognizes the K-ε-GG remnant.[2]

• Analyze the enriched peptides by LC-MS/MS to identify and quantify the ubiquitinated proteins and their specific modification sites.

• Compare the ubiquitination profiles of PR-619-treated and control cells to identify proteins and pathways affected by DUB inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. The Deubiquitinating Enzyme Inhibitor PR-619 is a Potent DNA Topoisomerase II Poison - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 5. researchgate.net [researchgate.net]

PR-619 Reverses Cisplatin Resistance in Urothelial Carcinoma Cells: A Comparative Guide

The pan-deubiquitinase inhibitor PR-619 demonstrates significant efficacy in enhancing the cytotoxic effects of cisplatin in both cisplatin-sensitive and, notably, cisplatin-resistant urothelial carcinoma (UC) cells. This guide provides a comparative analysis of PR-619's performance, supported by experimental data, detailed protocols, and pathway visualizations to inform researchers and drug development professionals.

PR-619, a broad-spectrum deubiquitinase (DUB) inhibitor, has been shown to induce dose- and time-dependent cytotoxicity and apoptosis in human UC cell lines[1][2][3]. Its therapeutic potential is particularly highlighted by its ability to potentiate the antitumor effects of cisplatin, a cornerstone of chemotherapy for metastatic bladder cancer, and to overcome acquired resistance to this agent[1][4][5].

Comparative Efficacy in Cisplatin-Sensitive vs. -Resistant Cells

PR-619 exhibits a dual mechanism in sensitizing UC cells to cisplatin. In cisplatin-sensitive cells, co-treatment with PR-619 significantly enhances cisplatin-induced apoptosis by suppressing the anti-apoptotic protein Bcl-2[1][2]. More critically, in cisplatin-resistant UC cells (T24/R), PR-619 effectively reverses chemoresistance. This is achieved by downregulating the expression of c-Myc, a protein implicated in cisplatin resistance[4][5][6]. In vivo studies using xenograft mouse models have corroborated these in vitro findings, showing that the combination of PR-619 and cisplatin leads to a more significant reduction in tumor growth in both cisplatin-naïve and cisplatin-resistant tumors compared to either agent alone[1][4].

Quantitative Data Summary

The following tables summarize the quantitative data from key experiments demonstrating the efficacy of PR-619 in both cisplatin-sensitive and -resistant urothelial carcinoma cell lines.

Table 1: Cell Viability (MTT Assay) of Cisplatin-Resistant (T24/R) Cells Treated with PR-619.

PR-619 Concentration (µM)	Cell Viability (%) after 24h	Cell Viability (%) after 48h
10	Data not specified	~85%
20	Data not specified	~60%
30	Data not specified	~40%
40	Data not specified	~25%
45	Data not specified	~20%
50	~60%	Data not specified

Data extracted from studies on T24/R cisplatin-resistant cells. Note that different studies used varying time points and concentration ranges.[1][3][4][6]

Table 2: Apoptosis Rates (FACS Analysis) in Cisplatin-Sensitive and -Resistant Cells.

Cell Line	Treatment	Apoptosis Rate (%)
T24 (Cisplatin-Sensitive)	Cisplatin (15 µM)	~15%
PR-619 (7.5 µM)	~12%
Cisplatin (15 µM) + PR-619 (7.5 µM)	~30%
BFTC-905 (Cisplatin-Sensitive)	Cisplatin (15 µM)	~18%
PR-619 (7.5 µM)	~15%
Cisplatin (15 µM) + PR-619 (7.5 µM)	~35%
T24/R (Cisplatin-Resistant)	DMSO (Control)	~5%
PR-619 (20 µM)	~25%
Cisplatin (15 µM)	~10%
Cisplatin (15 µM) + PR-619 (20 µM)	~40%

Apoptosis was measured by Annexin V and Propidium Iodide staining followed by flow cytometry.[1][4][6][7][8]

Signaling Pathways and Experimental Workflow

The diagrams below illustrate the proposed mechanism of action for PR-619 and a typical experimental workflow for assessing its efficacy.

Caption: PR-619 mechanism in sensitive vs. resistant cells.

Caption: Experimental workflow for evaluating PR-619 efficacy.

Experimental Protocols

Below are the detailed methodologies for the key experiments cited in the studies.

1. Cell Culture:

• Cell Lines: Human urothelial carcinoma cell lines T24 and BFTC-905 (cisplatin-sensitive), and T24/R (cisplatin-resistant) were used. T24/R cells were derived from the parental T24 cell line.

• Culture Conditions: Cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum at 37°C in a humidified atmosphere with 5% CO2.

2. Cell Viability Assay (MTT Assay):

• Cells were seeded in 96-well plates at a density of 5,000 cells per well and incubated for 24 hours.

• The cells were then treated with various concentrations of PR-619, cisplatin, or a combination of both for specified time periods (24, 48, or 72 hours).

• Following treatment, the medium was replaced with a medium containing 0.5 mg/mL of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated for 4 hours at 37°C.

• The resulting formazan crystals were dissolved in dimethyl sulfoxide (DMSO).

• The absorbance was measured at a wavelength of 570 nm using a microplate spectrophotometer.

3. Apoptosis Assay (FACS Analysis):

• Cells were treated with PR-619, cisplatin, or a combination for the indicated times.

• Both floating and adherent cells were collected and washed with phosphate-buffered saline (PBS).

• Apoptotic cells were detected using an Annexin V-FITC and Propidium Iodide (PI) staining kit according to the manufacturer's protocol.

• The stained cells were analyzed by a flow cytometer to quantify the percentage of apoptotic cells.

4. Western Blot Analysis:

• After treatment, cells were lysed to extract total proteins.

• Protein concentrations were determined using a BCA protein assay kit.

• Equal amounts of protein were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• The membranes were blocked and then incubated with primary antibodies against Bcl-2, c-Myc, cleaved caspase-3, and other proteins of interest.

• After washing, the membranes were incubated with horseradish peroxidase (HRP)-conjugated secondary antibodies.

• The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Confirming PR-619-Induced Apoptosis with Annexin V: A Comparative Guide

For researchers and professionals in drug development, accurately characterizing the mechanism of action of a compound is paramount. PR-619, a broad-spectrum deubiquitinase (DUB) inhibitor, has been identified as a potent inducer of cell death in various cancer cell lines.[1][2] This guide provides an objective comparison of methodologies for confirming that this cell death occurs via apoptosis, with a primary focus on the widely used Annexin V assay.

PR-619 and the Induction of Apoptosis

PR-619 is a reversible, broad-range inhibitor of deubiquitinating enzymes (DUBs). DUBs are crucial for protein homeostasis, as they remove ubiquitin chains from target proteins, saving them from degradation by the proteasome.[2] By inhibiting DUBs, PR-619 causes a rapid accumulation of polyubiquitinated proteins within the cell.[3][2] This accumulation leads to significant cellular stress, particularly endoplasmic reticulum (ER) stress, which in turn activates apoptotic signaling pathways.[1][3][2] Studies have shown that PR-619 treatment can lead to the activation of caspases, cleavage of PARP, and cell cycle arrest, all hallmarks of apoptosis.[3][2]

The signaling pathway for PR-619-induced apoptosis can be summarized as follows:

Caption: PR-619 signaling pathway leading to apoptosis.

The Annexin V Assay: A Primary Tool for Apoptosis Detection

The Annexin V assay is a robust and widely adopted method for detecting one of the earliest events in apoptosis: the externalization of phosphatidylserine (PS).

Principle of the Assay In healthy, viable cells, PS is strictly maintained on the inner leaflet of the plasma membrane. During the initial stages of apoptosis, this membrane asymmetry is lost, and PS is translocated to the outer leaflet, exposing it to the extracellular environment.[4] Annexin V is a calcium-dependent protein with a high affinity for PS.[5][6] By conjugating Annexin V to a fluorochrome (e.g., FITC), it can be used to specifically label early apoptotic cells for detection by flow cytometry.

To differentiate between apoptotic and necrotic cells, the assay is typically performed with a vital dye such as Propidium Iodide (PI). PI is a fluorescent nucleic acid intercalator that cannot cross the intact membrane of live or early apoptotic cells. It can only enter cells in late-stage apoptosis or necrosis where membrane integrity is compromised.[6] This dual-staining approach allows for the clear distinction between four cell populations:

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Necrotic cells: Annexin V-negative and PI-positive (though this population is often grouped with late apoptotic cells).

Experimental Protocol: Annexin V Staining for PR-619 Treated Cells

This protocol outlines the key steps for assessing apoptosis in a cell line (e.g., human chondrosarcoma or urothelial carcinoma cells) treated with PR-619.[2][7]

Materials:

• Cell line of interest

• PR-619 (and appropriate solvent, e.g., DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will ensure they are in the logarithmic growth phase and do not exceed 80% confluency at the time of harvest.

• Treatment: Treat cells with various concentrations of PR-619 (e.g., 5, 7.5, 10 µM) and a vehicle control (DMSO) for a predetermined time (e.g., 24 or 48 hours).[7][8] Include a positive control for apoptosis (e.g., treatment with staurosporine).

• Cell Harvesting:

  • Carefully collect the culture medium, which contains floating (potentially apoptotic) cells.

  • Wash the adherent cells with PBS.

  • Gently detach the adherent cells using a mild dissociation agent (e.g., Trypsin-EDTA). Be cautious, as harsh trypsinization can damage cell membranes and lead to false positives.[9]

  • Combine the detached cells with the cells collected from the culture medium.

• Staining:

  • Centrifuge the cell suspension and wash the pellet with cold PBS.

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[5]

  • To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI solution.[6]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[5]

• Flow Cytometry Analysis:

  • After incubation, add 400 µL of 1X Binding Buffer to each tube.[5]

  • Analyze the samples on a flow cytometer as soon as possible.[5] Excite FITC at 488 nm and measure emission at ~530 nm. Excite PI and measure emission at ~617 nm.

The workflow for the Annexin V assay is illustrated below:

Caption: Experimental workflow for the Annexin V assay.

Data Presentation and Interpretation

The quantitative data obtained from flow cytometry can be summarized in a table for clear comparison across different treatment groups.

Treatment Group	Viable Cells (%) (Annexin V- / PI-)	Early Apoptotic Cells (%) (Annexin V+ / PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+ / PI+)
Vehicle Control (DMSO)	95.2 ± 1.5	2.5 ± 0.8	2.3 ± 0.7
PR-619 (5 µM)	70.3 ± 2.1	18.4 ± 1.9	11.3 ± 1.2
PR-619 (10 µM)	45.8 ± 3.5	35.1 ± 2.8	19.1 ± 1.5
Positive Control (Staurosporine)	15.6 ± 2.0	48.9 ± 3.1	35.5 ± 2.6
Data are presented as mean ± SD from three independent experiments and are hypothetical for illustrative purposes.

This table clearly demonstrates a dose-dependent increase in both early and late apoptotic cell populations following treatment with PR-619, providing strong evidence of induced apoptosis.

Comparison with Alternative Apoptosis Detection Methods

While the Annexin V assay is a gold standard for detecting early apoptosis, it is often beneficial to confirm findings with an orthogonal method.[10]

Method	Principle	Advantages	Disadvantages
Annexin V Assay	Detects externalized phosphatidylserine on the outer cell membrane.[11]	Detects early stages of apoptosis; allows for quantification and differentiation from necrosis with PI.	Can be sensitive to cell handling, especially with adherent cells; requires live cells.[4][9]
TUNEL Assay	Labels DNA strand breaks, a hallmark of late-stage apoptosis.[12]	Can be used on fixed cells and tissue sections; provides morphological information.	Detects a later apoptotic event than Annexin V; can also label necrotic cells.
Caspase Activity Assays	Measures the activity of executioner caspases (e.g., Caspase-3/7), which are key mediators of apoptosis.[11]	Directly measures the activity of key apoptotic enzymes; can be highly sensitive.	Caspase activation can be transient; does not provide single-cell resolution in plate-based assays.
DNA Laddering	Detects the characteristic cleavage of genomic DNA into nucleosomal fragments via agarose gel electrophoresis.[12]	A classic, qualitative confirmation of apoptosis.	Requires a large number of cells; not quantitative; may not be apparent in all cell types.
Western Blot for PARP Cleavage	Detects the cleavage of Poly (ADP-ribose) polymerase (PARP) by activated caspases.[11]	Specific marker for caspase-mediated apoptosis.	Not a single-cell method; provides population-level data.

The Annexin V assay, coupled with a viability dye like PI, stands out as a highly effective and quantitative method for confirming PR-619-induced apoptosis. Its ability to detect the early externalization of phosphatidylserine provides a specific and sensitive readout of programmed cell death. While alternative methods like TUNEL or caspase activity assays are valuable for corroborating results, the Annexin V assay offers a robust and detailed snapshot of the apoptotic process at the single-cell level, making it an indispensable tool for characterizing the cytotoxic effects of DUB inhibitors like PR-619.

References

• 1. Inhibition of deubiquitination by PR-619 induces apoptosis and autophagy via ubi-protein aggregation-activated ER stress in oesophageal squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-tumor effects of deubiquitinating enzyme inhibitor PR-619 in human chondrosarcoma through reduced cell proliferation and endoplasmic reticulum stress-related apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Annexin V Staining | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. kumc.edu [kumc.edu]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. mdpi.com [mdpi.com]
• 8. The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ucl.ac.uk [ucl.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. Programmed cell death detection methods: a systematic review and a categorical comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparison of several techniques for the detection of apoptotic astrocytes in vitro - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro and In Vivo Effects of PR-619, a Broad-Spectrum Deubiquitinating Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo effects of PR-619, a potent, reversible, and broad-spectrum inhibitor of deubiquitinating enzymes (DUBs). PR-619 serves as a valuable tool for studying the roles of the ubiquitin-proteasome system in various cellular processes and holds potential as a therapeutic agent, particularly in oncology. This document summarizes key experimental data, details methodologies for crucial experiments, and visualizes relevant pathways and workflows to offer a clear and objective comparison with other DUB inhibitors.

In Vitro Effects of PR-619: A Comparative Analysis

PR-619 exhibits broad-spectrum inhibitory activity against a wide range of DUBs, in contrast to more selective inhibitors.[1] This non-selective nature makes it a powerful tool for interrogating cellular processes that are regulated by multiple DUBs.

Table 1: Comparative Inhibitory Activity (IC50/EC50) of DUB Inhibitors

Compound	Target DUBs	IC50/EC50 (µM)	Cell Line	Reference
PR-619	Broad-spectrum	1-20 (in cell-free assay)	-	[2]
USP2	7.2	-	[3]
USP4	3.93	-	[3]
USP5	8.61	-	[3]
USP7	6.86	-	[3]
USP8	4.9	-	[3]
JOSD2	1.17	-	[4]
UCH-L3	2.95	-	[4]
SENP6 core	2.37	-	[4]
HCT116 cells	6.3 (cell death)	HCT116	[4]
P22077	USP7, USP47	8.01 (USP7), 8.74 (USP47)	-	[4]
HBX 41,108	USP7	Submicromolar	-	[5]
RA-9	UCHL1, UCHL3, USP2, USP5, USP8	Not specified	-	[6]
LDN-91946	UCH-L1	Not specified	-	[6]

Cellular Effects of PR-619

• Induction of Apoptosis and Cell Cycle Arrest: PR-619 induces cytotoxicity, apoptosis, and cell cycle arrest in various cancer cell lines.[7] For instance, in human chondrosarcoma and urothelial carcinoma cells, PR-619 treatment leads to apoptosis and G0/G1 phase cell cycle arrest.[7][8]

• ER Stress and Protein Polyubiquitination: As a DUB inhibitor, PR-619 leads to the accumulation of polyubiquitinated proteins, which can trigger endoplasmic reticulum (ER) stress and subsequent apoptosis.[7][8]

• Synergistic Effects: PR-619 has been shown to enhance the cytotoxic effects of conventional chemotherapy agents like cisplatin in urothelial carcinoma cells.[8]

In Vivo Effects of PR-619: Xenograft Models

In vivo studies using xenograft mouse models have demonstrated the anti-tumor efficacy of PR-619.

Table 2: In Vivo Efficacy of PR-619 in Xenograft Models

Cancer Type	Animal Model	PR-619 Dosage	Treatment Duration	Outcome	Reference
Human Chondrosarcoma	Xenograft nude mice	Not specified	Not specified	Significant inhibition of tumor growth with minimal toxicity	[7]
Urothelial Carcinoma	Xenograft nude mice	10 mg/kg/day (in combination with cisplatin)	28 days	Enhanced anti-tumor effect of cisplatin	[9]
Cisplatin-resistant Urothelial Carcinoma	Xenograft nude mice	10 mg/kg/day	36 days	Enhanced the antitumor effect of Cisplatin	[3]

Experimental Protocols

DUB Activity Assay (In Vitro)

This protocol is a generalized method for assessing the inhibitory activity of compounds against specific DUBs.

• Enzyme and Substrate Preparation: Recombinant DUB enzymes are prepared in a suitable assay buffer (e.g., 20 mM Tris-HCl, pH 8.0, 2 mM CaCl₂, 2 mM β-mercaptoethanol). A fluorogenic ubiquitin substrate, such as ubiquitin-amido-4-methylcoumarin (Ub-AMC), is used.

• Inhibitor Incubation: The DUB enzyme is pre-incubated with varying concentrations of PR-619 or other test compounds in a 96-well plate for 30 minutes at room temperature.

• Reaction Initiation and Measurement: The enzymatic reaction is initiated by adding the fluorogenic substrate. The fluorescence intensity is measured over time using a fluorescence plate reader.

• Data Analysis: The rate of reaction is calculated, and IC50 values are determined by plotting the percentage of inhibition against the inhibitor concentration.

Cell Viability (MTT) Assay (In Vitro)

• Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of PR-619 or other inhibitors for specified durations (e.g., 24, 48, 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours to allow the formation of formazan crystals.

• Solubilization and Measurement: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO). The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells), and EC50 values are calculated.[7]

Xenograft Mouse Model (In Vivo)

• Cell Implantation: Human cancer cells are mixed with Matrigel and subcutaneously injected into the flanks of immunodeficient mice (e.g., nude mice).[7]

• Tumor Growth and Grouping: Tumors are allowed to grow to a palpable size. The mice are then randomly assigned to different treatment groups (e.g., vehicle control, PR-619 alone, other inhibitors, combination therapies).[7]

• Drug Administration: PR-619 or other compounds are administered to the mice via a suitable route (e.g., intraperitoneal injection) at a predetermined dosage and schedule.[3][9]

• Tumor Measurement and Monitoring: Tumor volume is measured regularly (e.g., every few days) using calipers. The body weight of the mice is also monitored to assess toxicity.[7]

• Endpoint and Analysis: At the end of the study, the mice are euthanized, and the tumors are excised, weighed, and may be used for further analysis (e.g., western blotting, immunohistochemistry).

Visualizing the Mechanisms and Workflows

Signaling Pathway of PR-619 Induced Apoptosis

Caption: PR-619 inhibits DUBs, leading to the accumulation of polyubiquitinated proteins and ER stress, which in turn activates apoptotic pathways.

Experimental Workflow for In Vitro Analysis of DUB Inhibitors

Caption: A typical workflow for the in vitro characterization of DUB inhibitors like PR-619.

Logical Relationship of PR-619's Broad-Spectrum vs. Selective Inhibition

Caption: Classification of DUB inhibitors based on their target selectivity, comparing broad-spectrum inhibitors like PR-619 with more selective compounds.

References

• 1. P22077 inhibits LPS-induced inflammatory response by promoting K48-linked ubiquitination and degradation of TRAF6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. P22077 inhibits LPS-induced inflammatory response by promoting K48-linked ubiquitination and degradation of TRAF6 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Small-molecule inhibitor of USP7/HAUSP ubiquitin protease stabilizes and activates p53 in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lifesensors.com [lifesensors.com]
• 7. PR-619, a General Inhibitor of Deubiquitylating Enzymes, Diminishes Cisplatin Resistance in Urothelial Carcinoma Cells through the Suppression of c-Myc: An In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. The Deubiquitinating Enzyme Inhibitor PR-619 Enhances the Cytotoxicity of Cisplatin via the Suppression of Anti-Apoptotic Bcl-2 Protein: In Vitro and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for PR-619: A Guide for Laboratory Professionals

The following guide provides essential safety and logistical information for the operational planning of PR-619 disposal, ensuring the safety of laboratory personnel and environmental compliance.

Chemical and Physical Properties of PR-619

Proper handling and disposal procedures are informed by the chemical and physical properties of the substance. Below is a summary of key data for PR-619.

Property	Value	Citation
Molecular Formula	C₇H₅N₅S₂	[1]
Molecular Weight	223.28 g/mol	[2]
CAS Number	2645-32-1	[1]
Appearance	Solid	[1]
Solubility	Insoluble in water and ethanol. Soluble in DMSO (≥11.15 mg/mL).	[2]
Biological Action	Cell-permeable, broad-spectrum, reversible deubiquitylating enzyme (DUB) inhibitor.	[1][3][4]
Toxicity	Cytotoxic, with EC50 values in the low micromolar range.	[2][5]

Step-by-Step Disposal Protocol for PR-619

Given its cytotoxic nature and common preparation in Dimethyl Sulfoxide (DMSO), PR-619 and its associated waste must be treated as hazardous chemical waste.[6][7] Incineration by a licensed waste disposal facility is the recommended final disposal method.[2][7]

1. Waste Characterization and Segregation:

• Aqueous Solutions: Due to its insolubility in water, aqueous waste streams containing PR-619 are unlikely. However, if any aqueous waste is generated (e.g., from rinsing), it should be collected as hazardous waste. Do not dispose of it down the sanitary sewer.[5][8]

• Organic Solvent Solutions (DMSO): Solutions of PR-619 in DMSO should be collected in a dedicated, clearly labeled hazardous waste container for organic solvents.[9] Do not mix with other waste streams like acids or bases.[10]

• Contaminated Solids: All materials that have come into contact with PR-619, including personal protective equipment (gloves, lab coats), pipette tips, vials, and absorbent materials from spill cleanups, should be considered cytotoxic waste.[6][7] These items must be collected in a designated, leak-proof container lined with a heavy-duty plastic bag.[11]

• Unused/Expired PR-619: Unused or expired solid PR-619 should be disposed of in its original container, if possible, or a securely sealed container, clearly labeled as hazardous waste.[8]

2. Personal Protective Equipment (PPE):

• When handling PR-619 waste, appropriate PPE must be worn. This includes, at a minimum, a lab coat, safety goggles, and chemical-resistant gloves (butyl rubber is recommended for DMSO).[9][12]

3. Containerization and Labeling:

• Use only appropriate, leak-proof, and chemically compatible containers for waste collection. Plastic containers are generally preferred over glass to minimize the risk of breakage.[13][14]

• All waste containers must be kept securely closed except when adding waste.[1]

• Each container must be labeled with a "Hazardous Waste" tag as soon as the first item of waste is added.[5][14] The label must include:

  • The full chemical name(s) of the contents (e.g., "PR-619," "Dimethyl Sulfoxide"). Avoid abbreviations.[14]

  • The approximate percentage or concentration of each component.

  • The date the waste was first added to the container.

  • The name of the principal investigator and the laboratory location.[14]

4. Storage:

• Store all PR-619 waste in a designated and secure Satellite Accumulation Area within the laboratory, at or near the point of generation.[13]

• Ensure that liquid waste containers are stored in secondary containment (e.g., a spill tray) to prevent the spread of material in case of a leak.[1]

• Segregate PR-619 waste from incompatible materials, such as strong acids or bases.[10]

5. Final Disposal:

• Once a waste container is full, complete the hazardous waste tag with the final date.

• Arrange for the collection of the waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[4][5] Do not attempt to transport hazardous waste yourself.[5]

• The primary disposal method for cytotoxic and organic solvent waste is high-temperature incineration.[2][7]

Experimental Protocols

No specific experimental protocols for the degradation or neutralization of PR-619 for disposal purposes were found in the reviewed literature. The standard and required procedure is collection and disposal via a certified hazardous waste management service.

PR-619 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of waste generated from research activities involving PR-619.

Caption: Workflow for the safe segregation, containment, and disposal of PR-619 waste.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. DMSO disposal - General Lab Techniques [protocol-online.org]
• 3. acewaste.com.au [acewaste.com.au]
• 4. DMSO disposal: – Natur Total nutritional supplement [naturtotalshop.com]
• 5. vumc.org [vumc.org]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 7. youtube.com [youtube.com]
• 8. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. uwaterloo.ca [uwaterloo.ca]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 12. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ehrs.upenn.edu [ehrs.upenn.edu]
• 14. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]